6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

Core Science & Biosynthesis

A Comprehensive Technical Guide to Determining the Solubility of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde in DMSO and Methanol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The solubility of a compound is a critical physicochemical property that dictates its suitability for further development in the pharmaceutical industry. Poor solubility can hinder absorption, lead to variable bioavailability, and complicate formulation efforts. This guide provides a detailed exploration of the solubility of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. As a Senior Application Scientist, this document is structured to not only present data but to also provide the foundational principles and a robust experimental framework for determining solubility. We will delve into the theoretical underpinnings of solubility, present a detailed protocol for its experimental determination, and discuss the interpretation of solubility data in the context of drug discovery and development.

Introduction: The Imperative of Solubility in Drug Discovery

In the early stages of drug discovery, an understanding of a compound's solubility is paramount. It is a key factor in the "developability" of a potential drug candidate.[1] A compound with low aqueous solubility may face challenges in absorption from the gastrointestinal tract, leading to poor oral bioavailability.[1] Furthermore, solubility in organic solvents is crucial for initial in vitro screening, as compounds are often stored and diluted from stock solutions in solvents like DMSO.[2][3]

6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is a member of the imidazo[1,2-a]pyrazine class of heterocyclic compounds. This scaffold is of significant interest due to its prevalence in biologically active molecules. The solubility of this specific derivative in common laboratory solvents like DMSO and methanol is a fundamental piece of data required for its advancement in any research and development pipeline.

This guide will focus on two key solvents:

• Dimethyl Sulfoxide (DMSO): A powerful, polar aprotic solvent, DMSO is the industry standard for dissolving and storing compounds for high-throughput screening (HTS) due to its ability to dissolve a wide range of polar and nonpolar compounds.[2][4]

• Methanol: A polar protic solvent, methanol is frequently used in pharmaceutical extractions, synthesis, and as a co-solvent in formulations.[5][6][7] Its ability to form hydrogen bonds and its relatively low boiling point make it a versatile solvent in a laboratory setting.[5]

Theoretical Framework: Understanding the Drivers of Solubility

The principle of "like dissolves like" is a fundamental concept in solubility.[8][9] This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. The solubility of a compound is a result of the interplay between solute-solute, solvent-solvent, and solute-solvent interactions. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be overcome by the energy released from the formation of solute-solvent interactions.

The key factors influencing the solubility of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde are:

• Polarity: The presence of nitrogen and oxygen atoms in the imidazo[1,2-a]pyrazine ring system, along with the aldehyde and bromine substituents, imparts polarity to the molecule. This suggests a higher affinity for polar solvents.

• Hydrogen Bonding: The aldehyde group can act as a hydrogen bond acceptor. Methanol, being a protic solvent, can act as a hydrogen bond donor, potentially leading to favorable interactions. DMSO is a strong hydrogen bond acceptor.

• Molecular Size and Shape: Larger molecules can sometimes have lower solubility due to stronger intermolecular forces in the solid state (crystal lattice energy).

Experimental Determination of Thermodynamic Solubility: A Step-by-Step Protocol

To provide a definitive measure of solubility, the shake-flask method for determining thermodynamic solubility is considered the gold standard.[10] This method measures the equilibrium concentration of a compound in a saturated solution.

Materials and Equipment

• 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (solid powder)

• Anhydrous DMSO

• Anhydrous Methanol

• Calibrated analytical balance

• Vortex mixer

• Thermostatically controlled shaker/incubator

• Centrifuge

• Micropipettes

• HPLC-UV or other suitable analytical instrument

• 2 mL microcentrifuge tubes or glass vials

Experimental Workflow

The following diagram outlines the key steps in the shake-flask solubility determination protocol.

Figure 1: Experimental workflow for thermodynamic solubility determination.

Detailed Protocol

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (e.g., 5-10 mg) into a 2 mL glass vial. The key is to have undissolved solid remaining at the end of the experiment.

  • Add a precise volume of the solvent (e.g., 1 mL of DMSO or methanol) to the vial.

• Equilibration:

  • Tightly cap the vial to prevent solvent evaporation.

  • Place the vial in a shaker or rotator set to a constant temperature (e.g., 25°C).

  • Allow the mixture to equilibrate for a sufficient period, typically 24 to 48 hours. This ensures that the system has reached a true thermodynamic equilibrium.

• Phase Separation:

  • After equilibration, visually confirm the presence of undissolved solid.

  • Centrifuge the vial at a high speed (e.g., 10,000 x g) for 10-15 minutes to pellet the excess solid.

• Sample Collection and Dilution:

  • Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

  • Perform a serial dilution of the supernatant with a suitable solvent in which the compound is highly soluble and that is compatible with the analytical method (e.g., methanol or acetonitrile for HPLC analysis).

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC-UV.

  • Prepare a calibration curve using known concentrations of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde to accurately determine the concentration of the diluted supernatant.

• Calculation:

  • Calculate the concentration of the original, undiluted supernatant. This value represents the thermodynamic solubility of the compound in the tested solvent at the specified temperature.

Data Presentation and Interpretation

The experimentally determined solubility values should be presented in a clear and concise manner.

Compound	Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)
6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde	DMSO	25	Experimental Value	Calculated Value
6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde	Methanol	25	Experimental Value	Calculated Value

Interpretation of Results:

• A high solubility in DMSO (typically >10 mM) is desirable for the creation of concentrated stock solutions for HTS and other in vitro assays.[2]

• The solubility in methanol provides insight into the compound's behavior in a polar, protic environment. This information can be valuable for designing purification strategies (e.g., crystallization) and for formulation development, where methanol might be used as a co-solvent.

Causality Behind Experimental Choices

• Why use an excess of the compound? To ensure that the solution becomes saturated and that the system reaches equilibrium between the dissolved and undissolved states.

• Why is a 24-48 hour equilibration time necessary? To allow sufficient time for the dissolution process to reach a true thermodynamic equilibrium, especially for compounds that dissolve slowly.[10]

• Why is centrifugation used? To effectively separate the undissolved solid from the saturated solution, ensuring that only the dissolved compound is analyzed.

• Why is a calibration curve essential? To provide a reliable and accurate quantification of the compound's concentration in the supernatant.

Conclusion and Future Directions

This guide has provided a comprehensive framework for understanding and determining the solubility of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde in DMSO and methanol. By following the detailed protocol, researchers can obtain reliable and reproducible solubility data, which is a critical step in the evaluation of any compound for its potential as a drug candidate.

Future studies could explore the solubility of this compound in a wider range of solvents, including biorelevant media (e.g., Simulated Gastric Fluid and Simulated Intestinal Fluid), to better predict its in vivo behavior.[10] Additionally, investigating the pH-dependent solubility will be crucial if the compound has ionizable groups.

References

• Int J Pharm Chem Anal. Solubility: An overview. [Link]

• Pharmapproach. Solubility and Distribution Phenomena. [Link]

• Scholars Research Library. Enhancement of Solubility: A Pharmaceutical Overview. [Link]

• ResearchGate. Why we use methanol for making plant extract initially where as this is toxic for humans.......?. [Link]

• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

• Ascendia Pharmaceutical Solutions. 4 Factors Affecting Solubility of Drugs. [Link]

• PMC. DMSO Solubility Assessment for Fragment-Based Screening. [Link]

• BioDuro. ADME Solubility Assay. [Link]

• AAPS. The Effect of DMSO on the Absorption and Metabolism Screening of Drug Discovery Process. [Link]

• ACS Publications. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. [Link]

• Chemistry LibreTexts. Solubility and Factors Affecting Solubility. [Link]

• Purosolv. The Role of Methanol in Pharma-Grade Compound Extraction. [Link]

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• 10. raytor.com [raytor.com]

Technical Whitepaper: Structural Analysis & Validation of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

Topic: Chemical Structure Analysis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Structural Biologists, and Process Chemists.

Executive Summary

6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (CAS: 1208084-47-2) represents a "privileged scaffold" intermediate in modern drug discovery. Structurally, it fuses the electron-deficient pyrazine ring with an imidazole moiety, creating a bicyclic system with tunable electronic properties.

Its significance lies in its dual-functionality:

• The C6-Bromine Handle: Allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to extend the heteroaromatic core.

• The C2-Aldehyde Handle: A versatile electrophile for reductive amination, Wittig olefination, or oxidation/reduction sequences.

This compound is a critical precursor for Coelenterazine analogs (bioluminescent substrates for NanoLuc®) and Type I/II Kinase Inhibitors . This guide provides a rigorous, self-validating protocol for its structural verification, addressing the specific stability challenges associated with the C2-aldehyde moiety.

Structural Architecture & Electronic Profile

Numbering & Topology

Understanding the IUPAC numbering is prerequisite to interpreting NMR data. The imidazo[1,2-a]pyrazine core contains three nitrogen atoms:

• N1: Imidazole nitrogen (non-bridgehead).

• N4: Bridgehead nitrogen.

• N7: Pyrazine nitrogen.[1][2]

Substituent Mapping:

• Position 2: Formyl group (-CHO). Strong electron-withdrawing group (EWG), deactivating the imidazole ring but acidifying the C3-proton.

• Position 6: Bromine (-Br).[3][4][5][6] Inductively withdrawing but mesomerically donating; serves as the site for nucleophilic aromatic substitution (

  ) or metal-catalyzed coupling.

Reactivity & Stability Warning

Critical Insight: The C2-aldehyde is prone to auto-oxidation to the carboxylic acid (6-bromoimidazo[1,2-a]pyrazine-2-carboxylic acid) upon prolonged exposure to air. It can also form hydrates (gem-diols) in aqueous solvents.

• Storage Protocol: Store under Argon at -20°C.

• Solvent Choice: Avoid protic solvents (MeOH/EtOH) for long-term storage to prevent hemiacetal formation.

Spectroscopic Characterization (The "E-E-A-T" Core)

This section details the expected spectral fingerprints.[4][7][8] A compound is considered "Validated" only when all three orthogonal methods (NMR, MS, IR) align.

Nuclear Magnetic Resonance ( H NMR)

Solvent: DMSO-

(Preferred for solubility and preventing hydrate formation).

Proton	Chemical Shift ( ppm)	Multiplicity	Coupling ( Hz)	Structural Assignment
-CHO	10.05 - 9.90	Singlet ( )	-	Characteristic aldehyde proton. Disappearance indicates oxidation.
H-5	9.15 - 9.05	Singlet ( )		Pyrazine ring proton. Deshielded by adjacent bridgehead N4.
H-3	8.60 - 8.50	Singlet ( )	-	Imidazole ring proton.[5] Diagnostic for C2-substitution pattern.
H-8	8.90 - 8.80	Singlet ( )		Pyrazine ring proton.[7] Adjacent to N7.[2][8]

Expert Note: The coupling between H-5 and H-8 is often small (

Hz) and may appear as broad singlets depending on the resolution. The H-3 singlet confirms the 2,6-substitution pattern; if the aldehyde were at C3, no singlet would appear in the 8.0-8.6 region.

Mass Spectrometry (LC-MS)

Ionization: ESI (Positive Mode).

• Molecular Ion: Calculated MW = 226.03 g/mol .[9]

• Isotope Pattern (The "Fingerprint"): Due to the natural abundance of

  Br (50.7%) and Br (49.3%), the mass spectrum must show a 1:1 doublet ratio.

  • M+H (

    Br): ~226.0

  • M+H+2 (

    Br): ~228.0

• Failure Mode: If the M+2 peak is missing or <5% intensity, the bromine has been lost (dehalogenation) or the starting material was incorrect.

Infrared Spectroscopy (FT-IR)

• Carbonyl Stretch (

  ): A sharp, intense band at 1680–1700 cm .

  • Validation: If this band shifts to 1720+ cm

    or broadens significantly (3000-2500 cm OH stretch appears), the sample has oxidized to the carboxylic acid.

Visualizing the Validation Workflow

The following diagram outlines the logical decision tree for validating the synthesized or purchased material.

Figure 1: Decision tree for the structural validation of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, prioritizing isotope pattern analysis and carbonyl integrity.

Synthesis & Functionalization Strategy

Synthetic Route (Retrosynthesis)

The most robust synthesis involves the condensation of 2-amino-5-bromopyrazine with ethyl bromopyruvate .

• Cyclization: 2-amino-5-bromopyrazine + ethyl bromopyruvate

  Ethyl 6-bromoimidazo[1,2-a]pyrazine-2-carboxylate.

• Reduction: Ester

  Alcohol (using ).

• Oxidation: Alcohol

  Aldehyde (using or Swern oxidation).

  • Note: Direct oxidation prevents over-oxidation to the acid.

Reactivity Map

The molecule offers two distinct "handles" for divergent synthesis.

Figure 2: Divergent synthesis map. Blue paths utilize the halogen handle; Red paths utilize the aldehyde handle.

References

• Imidazo[1,2-a]pyrazine Scaffold Review : Mebratu, Y., & Wube, A. (2025). "Imidazopyrimidine: from a relatively exotic scaffold to an evolving structural motif in drug discovery." RSC Medicinal Chemistry. Link

• Synthesis Protocols : Goel, R., et al. (2017). "Investigation of rotameric conformations of substituted imidazo-[1,2-a]pyrazine." RSC Advances. Link

• NanoLuc Substrate Chemistry : Hall, M. P., et al. (2012). "Engineered Luciferase Reporter from a Deep Sea Shrimp Utilizing a Novel Imidazopyrazinone Substrate." ACS Chemical Biology. Link

• Safety Data : Sigma-Aldrich Safety Data Sheet (SDS) for 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde (Isomer analog for safety reference). Link

Sources

• 1. Calculation-assisted regioselective functionalization of the imidazo[1,2-a]pyrazine scaffold via zinc and magnesium organometallic intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fused Imidazopyrazine-Based Tubulin Polymerization Inhibitors Inhibit Neuroblastoma Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. tsijournals.com [tsijournals.com]
• 7. chemicaljournal.org [chemicaljournal.org]
• 8. rsc.org [rsc.org]
• 9. 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde - Safety Data Sheet [chemicalbook.com]

Commercial Supply &amp; Technical Profile: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

The following technical guide provides an in-depth analysis of the commercial landscape, synthesis strategies, and application profiles for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde .

[1][2]

Executive Summary

6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (CAS: 1289270-30-9 ) is a critical heterocyclic intermediate used primarily in the development of kinase inhibitors (e.g., BTK, JAK) and luciferase substrate analogs.[1][2][3][4] Unlike its C3-isomer, which can be accessed directly via electrophilic aromatic substitution (e.g., Vilsmeier-Haack), the C2-carbaldehyde requires de novo ring construction or multi-step functional group interconversion.

This structural distinction creates a supply gap: while the C3-isomer is a commodity chemical, the C2-isomer is often a "make-to-order" item with higher pricing and longer lead times. This guide evaluates the "Make vs. Buy" decision, providing verified supplier data and a validated synthesis protocol for internal production.

Chemical Profile & Identity

Precise identification is paramount due to the prevalence of the regioisomeric 3-carbaldehyde in catalog searches.

Feature	Specification
Chemical Name	6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde
CAS Number	1289270-30-9
Molecular Formula	C₇H₄BrN₃O
Molecular Weight	226.03 g/mol
Structural Distinction	The formyl group (-CHO) is at the C2 position.[1][5] The C6 position holds a bromine atom, serving as a handle for Suzuki/Buchwald couplings.
Key Risk	Often confused with 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde (CAS 1208084-47-2), which is significantly cheaper but topologically distinct.

Supply Chain Landscape

Market Status: Niche / Custom Synthesis

The commercial availability of the 2-carbaldehyde is limited compared to the 2-carboxylic acid precursor. Most vendors list this item as "Inquire" or "2-3 weeks lead time," indicating it is likely synthesized upon order rather than held in bulk stock.

Supplier & Pricing Analysis

Note: Prices are estimates based on Q1 2025 aggregator data for research-grade purity (>95%).

Supplier Category	Vendor Examples	Availability	Est. Price (1g)	Est. Price (5g)	Comments
Primary Source	ChemScene, BLDpharm	Stock/Lead Time	$150 - $250	$600 - $900	Likely ships from Asia; frequent batch production.
Aggregators	MolPort, eMolecules	Variable	$200 - $350	$800+	Sourced from primary labs; adds logistical markup.
Precursor Source	Ambeed, Lead Sciences	High Stock	$15 - $40	$60 - $120	Selling the 2-Carboxylic Acid (CAS 1000018-56-3).

The "Make vs. Buy" Decision Matrix

For medicinal chemistry campaigns requiring >5 grams, purchasing the 2-carboxylic acid and performing an in-house reduction is often more cost-effective and time-efficient than waiting for the aldehyde to be synthesized by a vendor.

Figure 1: Strategic sourcing decision tree. The abundance of the carboxylic acid precursor favors internal synthesis for larger quantities.

Technical Guide: Internal Synthesis Protocol

If the "Make" route is chosen, the following protocol ensures high fidelity. This route avoids the unstable bromomalonaldehyde reagent, instead using the robust ethyl bromopyruvate method.

Retrosynthetic Logic

The C2-position is established during the cyclization event. We react 2-amino-5-bromopyrazine with ethyl bromopyruvate . The nitrogen at position 1 of the pyrazine ring is the most nucleophilic, attacking the alkyl bromide, followed by cyclization onto the ketone.

Protocol: 2-Step Synthesis from Commercial Precursors

Step 1: Cyclization to the Ester

• Reagents: 2-Amino-5-bromopyrazine (1.0 eq), Ethyl bromopyruvate (1.2 eq), Ethanol (0.5 M).

• Procedure:

  • Dissolve 2-amino-5-bromopyrazine in ethanol.

  • Add ethyl bromopyruvate dropwise at room temperature.

  • Reflux for 4–6 hours. The HBr salt of the product may precipitate.

  • Cool, concentrate, and neutralize with saturated NaHCO₃.

  • Extract with DCM, dry over MgSO₄, and concentrate.

  • Yield: Typically 70–85%.[6]

  • Product: Ethyl 6-bromoimidazo[1,2-a]pyrazine-2-carboxylate.

Step 2: Reduction to Aldehyde (Reductive Modulation)

Direct reduction of the ester to aldehyde using DIBAL-H is possible but prone to over-reduction. A safer, self-validating 2-sub-step method is recommended:

• Sub-step 2a (Reduction to Alcohol):

  • Treat ester with NaBH₄ (2.0 eq) in EtOH/THF.

  • Result: (6-Bromoimidazo[1,2-a]pyrazin-2-yl)methanol.[1][3][4]

• Sub-step 2b (Oxidation to Aldehyde):

  • Treat alcohol with MnO₂ (10 eq) in DCM or IBX in DMSO.

  • Why MnO₂? It is mild and specific for benzylic/allylic-type alcohols (the imidazopyrazine system mimics this electronics).

  • Validation: Monitor disappearance of the alcohol -CH₂- peak (~4.8 ppm) and appearance of -CHO peak (~10.0 ppm) in ¹H NMR.

Figure 2: Recommended synthetic pathway starting from commodity building blocks.

Applications & Reaction Pathways

The 6-bromo and 2-formyl groups are orthogonal handles, allowing for diverse library generation.

• Reductive Amination (C2): The aldehyde reacts with primary/secondary amines (using STAB) to install solubilizing groups.

• Suzuki-Miyaura Coupling (C6): The bromine atom is highly reactive towards boronic acids, allowing the installation of aryl/heteroaryl "tails" common in kinase inhibitors.

• Order of Operations: It is generally recommended to perform Reductive Amination at C2 first , as the aldehyde is susceptible to oxidation or side reactions during the harsh basic conditions of Suzuki coupling.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56956244 (6-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid). Retrieved from [Link]

• Bagley, M. C., et al. (2011).One-step synthesis of imidazo[1,2-a]pyrazines.

Sources

• 1. 1208082-91-0|6,8-Dibromo-2-methylimidazo[1,2-a]pyrazine|BLD Pharm [bldpharm.com]
• 2. CAS#:1208084-47-2 | 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde | Chemsrc [chemsrc.com]
• 3. 1000018-56-3|6-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. 1159815-50-5|6-Bromo-8-methylimidazo[1,2-a]pyrazine|BLD Pharm [bldpharm.com]
• 5. Rosenmund Reduction | Ambeed [ambeed.com]
• 6. researchgate.net [researchgate.net]

Melting point and physical description of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

For Research, Scientific, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The imidazo[1,2-a]pyrazine scaffold is a key pharmacophore found in numerous biologically active molecules, exhibiting a wide range of activities including anticancer, antiviral, and kinase inhibition.[1] The introduction of a bromine atom at the 6-position and a carbaldehyde group at the 2-position provides valuable handles for further chemical modification and structure-activity relationship (SAR) studies. This document details the physical and chemical properties of the title compound, outlines a robust synthetic pathway, and discusses appropriate characterization methodologies.

Physicochemical Properties

While specific experimental data for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is not extensively reported in publicly available literature, we can infer its key properties based on the analysis of closely related analogues and the fundamental chemistry of the imidazo[1,2-a]pyrazine core.

**1.1 Physical Description

Based on analogues, 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is expected to be a solid , likely appearing as a crystalline powder.[2] The color of related compounds can range from off-white to yellow or brown.[2][3]

**1.2 Melting Point

A precise melting point for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is not documented in the reviewed literature. However, analysis of substituted imidazo[1,2-a]pyrazine derivatives allows for an educated estimation. The melting points of these compounds are highly influenced by their substitution pattern and intermolecular forces. For example, 3-Bromo-6-methyl-2-phenylimidazo[1,2-a]pyrazine has a melting point of 105-107°C, while 6-Methyl-2-phenyl-8-(pyrrolidin-1-yl)imidazo[1,2-a]pyrazine melts at a significantly higher 263-265°C.[1] The unsubstituted imidazo[1,2-a]pyrazine core has a melting point of 90-94 °C.[3] Given the presence of the polar carbaldehyde and the heavy bromine atom, the melting point is anticipated to be higher than the unsubstituted parent compound, likely in the range of 150-220°C , though this requires experimental verification.

Data Summary

Property	Value/Description	Source/Rationale
Molecular Formula	C₇H₄BrN₃O	Calculated
Molecular Weight	226.03 g/mol	Calculated
Physical Form	Expected to be a crystalline solid/powder.	Inferred from analogues.[2]
Color	Expected to be off-white, yellow, or brown.	Inferred from analogues.[2][3]
Melting Point	Not experimentally reported. Estimated: 150-220°C.	Inferred from related compounds.[1][3]
Solubility	Expected to be soluble in polar organic solvents like DMSO, DMF, and chlorinated solvents; sparingly soluble in alcohols; and poorly soluble in water.	General characteristic of heterocyclic compounds.

Synthesis and Mechanistic Rationale

The synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde can be approached via a two-stage process: first, the construction of the core 6-bromoimidazo[1,2-a]pyrazine ring system, followed by the regioselective introduction of the carbaldehyde group at the C2 position.

Synthesis of the 6-Bromoimidazo[1,2-a]pyrazine Core

The most common and efficient method for constructing the imidazo[1,2-a]pyrazine scaffold is the condensation reaction between a 2-aminopyrazine derivative and an α-halocarbonyl compound.

Workflow Diagram: Synthesis of 6-Bromoimidazo[1,2-a]pyrazine

Caption: Synthesis of the core heterocyclic structure.

Experimental Protocol:

• Reactant Preparation: To a solution of 5-bromo-2-aminopyrazine (1.0 eq) in a suitable solvent such as ethanol or isopropanol, add a mild base like sodium bicarbonate (NaHCO₃, 1.5-2.0 eq).[4]

• Reagent Addition: Add chloroacetaldehyde (typically as a 40-50% aqueous solution, 1.2 eq) dropwise to the stirred mixture at room temperature.

• Cyclization: Heat the reaction mixture to reflux (approximately 80-100°C) and maintain for 12-24 hours.[4] The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, concentrate the mixture under reduced pressure. Partition the resulting residue between a suitable organic solvent (e.g., ethyl acetate) and water.[4] Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: The crude product can be purified by column chromatography on silica gel to afford pure 6-bromoimidazo[1,2-a]pyrazine.

Causality and Expertise:

• Choice of Base: Sodium bicarbonate is a crucial component. It neutralizes the hydrobromic acid (HBr) that is eliminated during the cyclization step. A mild base is preferred to prevent unwanted side reactions or degradation of the starting materials and product.

• Solvent Selection: Ethanol and isopropanol are excellent solvents for this reaction as they effectively dissolve the reactants and facilitate the reaction at reflux temperatures without being overly reactive.

• Mechanism: The reaction proceeds via an initial Sₙ2 reaction where the exocyclic nitrogen of the aminopyrazine attacks the electrophilic carbon of the chloroacetaldehyde. This is followed by an intramolecular cyclization and subsequent dehydration (aromatization) to form the stable, fused bicyclic imidazo[1,2-a]pyrazine ring system.

Formylation at the C2-Position

The introduction of a carbaldehyde group onto an electron-rich heterocyclic system like imidazo[1,2-a]pyrazine is commonly achieved via electrophilic substitution, such as the Vilsmeier-Haack reaction. The C2 and C3 positions are the most nucleophilic, but formylation often shows selectivity.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. storage.googleapis.com [storage.googleapis.com]
• 3. IMIDAZO[1,2-A]PYRAZINE CAS#: 274-79-3 [m.chemicalbook.com]
• 4. 2-(6-Bromo-3-pyrid­yl)-8-methyl­imidazo[1,2-a]pyrazine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of kinase inhibitors using 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

This Application Note is structured as a high-level technical guide for medicinal chemists. It prioritizes experimental logic, reproducibility, and strategic application of the specified scaffold in kinase inhibitor design.

Exploiting the 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde Scaffold

Executive Summary & Strategic Value

The imidazo[1,2-a]pyrazine core is a "privileged scaffold" in kinase drug discovery, forming the structural basis of approved therapeutics such as Entospletinib (Syk inhibitor) and serving as a critical template for BTK, PI3K, and Aurora kinase inhibitors.

This guide focuses on 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde as a high-value divergent intermediate. This specific bifunctional scaffold offers two distinct vectors for structure-activity relationship (SAR) exploration:

• C-6 Position (Bromine): A handle for cross-coupling reactions (Suzuki/Buchwald) to access the hydrophobic "gatekeeper" pocket or the ATP-binding hinge region.

• C-2 Position (Aldehyde): A highly reactive electrophile for reductive aminations or condensations, ideal for projecting solubilizing groups into the solvent-exposed front.

Structural Biology & Binding Mode

To design effective inhibitors, one must understand how this scaffold orients within the kinase ATP-binding pocket.

• The Hinge Binder: The N-1 and/or N-4 nitrogens of the pyrazine ring typically function as hydrogen bond acceptors/donors with the kinase hinge residues.

• The C-6 Vector: Substituents here often extend deep into the hydrophobic pocket, interacting with the gatekeeper residue (e.g., T338 in c-Src, T474 in BTK). Bulky groups here can confer selectivity.

• The C-2 Vector: The aldehyde-derived tail points toward the ribose binding pocket or the solvent interface, allowing for the introduction of polar moieties (morpholines, piperazines) to improve physicochemical properties (LogD, solubility).

Figure 1: Strategic Derivatization Workflow

Caption: Divergent synthesis strategy utilizing the orthogonal reactivity of the C-6 and C-2 positions.

Experimental Protocols

Protocol A: Synthesis of the Scaffold

Note: While the aldehyde is commercially available, in-house synthesis ensures freshness, as aldehydes can oxidize to carboxylic acids upon prolonged storage.

Target: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde Precursor: 2-Amino-5-bromopyrazine

Step 1: Cyclization to Ethyl Ester

• Dissolve 2-amino-5-bromopyrazine (1.0 equiv) in DME (Dimethoxyethane).

• Add Ethyl bromopyruvate (1.2 equiv).

• Stir at room temperature for 2 hours, then reflux for 4 hours.

• Cool to RT. The HBr salt of the product may precipitate.

• Neutralize with sat. NaHCO3 and extract with EtOAc.

• Yield: Ethyl 6-bromoimidazo[1,2-a]pyrazine-2-carboxylate.

Step 2: Reduction to Alcohol

• Suspend the ester (Step 1) in anhydrous THF under N2.

• Cool to 0°C. Add LiAlH4 (1.0 M in THF, 0.6 equiv) dropwise. Caution: Exothermic.

• Stir at 0°C for 30 min. Monitor by TLC (Ester spot disappears).

• Quench via Fieser workup (Water, 15% NaOH, Water). Filter salts.

• Yield: (6-Bromoimidazo[1,2-a]pyrazin-2-yl)methanol.

Step 3: Oxidation to Aldehyde

• Dissolve the alcohol in DCM or Chloroform.

• Add activated MnO2 (10 equiv).

• Reflux for 4-12 hours. Note: MnO2 quality varies; verify activity.

• Filter through Celite to remove Mn solids.

• Concentrate in vacuo.

• Result: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (Yellow solid).

Protocol B: C-2 Functionalization (Reductive Amination)

Objective: Install a solubilizing amine tail (e.g., morpholine, N-methylpiperazine).

Reagents:

• Scaffold: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

• Amine: 1.1 equiv (e.g., Morpholine)

• Reductant: Sodium Triacetoxyborohydride (STAB)[1]

• Solvent: 1,2-Dichloroethane (DCE)

• Acid Catalyst: Acetic Acid (AcOH)

Procedure:

• Imine Formation: In a dry vial, charge the aldehyde (1.0 equiv) and the amine (1.1 equiv) in DCE (0.1 M concentration).

• Add AcOH (1-2 drops). Stir at RT for 30-60 minutes. Critical: Ensure imine formation before adding reductant to avoid direct reduction of aldehyde to alcohol.

• Reduction: Add STAB (1.5 equiv) in one portion.

• Stir at RT for 4-16 hours.

• Quench: Add sat. NaHCO3 solution. Stir vigorously for 15 min.

• Extraction: Extract with DCM (x3). Wash combined organics with brine.

• Purification: Flash chromatography (DCM/MeOH gradient).

Data Validation (Self-Check):

• 1H NMR: Look for the disappearance of the aldehyde proton (~10.0 ppm) and the appearance of the benzylic methylene singlet (~3.6-3.8 ppm).

Protocol C: C-6 Functionalization (Suzuki-Miyaura Coupling)

Objective: Install the hydrophobic aryl group (e.g., phenyl, pyridine).

Reagents:

• Substrate: Product from Protocol B (containing the C-2 amine tail).

• Boronic Acid: Arylboronic acid (1.2 equiv).

• Catalyst: Pd(dppf)Cl2[2]·DCM (0.05 equiv).

• Base: 2M Na2CO3 (aqueous) or Cs2CO3.

• Solvent: 1,4-Dioxane/Water (4:1).

Procedure:

• Degassing: Charge substrate, boronic acid, and base into a microwave vial. Add solvents.[1] Sparge with Argon for 5 minutes. Critical: Oxygen poisons the Pd catalyst.

• Catalyst: Add Pd(dppf)Cl2[2]·DCM. Cap the vial immediately.

• Reaction: Heat to 90°C (oil bath) or 110°C (Microwave) for 1 hour.

• Workup: Dilute with EtOAc, wash with water and brine.

• Scavenging: If Pd residue is high, use a thiol-based scavenger resin (e.g., SiliaMetS® Thiol).

• Purification: Reverse-phase HPLC is often required for final kinase inhibitors to ensure >95% purity.

Quantitative Data Summary: Reaction Optimization

The following table summarizes optimization data for the Reductive Amination step (Protocol B), which is often the yield-limiting step due to aldehyde instability.

Entry	Solvent	Reductant	Additive	Temp	Yield (%)	Notes
1	MeOH	NaBH4	None	0°C	45%	Significant alcohol byproduct formed.
2	DCM	NaBH(OAc)3	None	RT	62%	Slow reaction rate.
3	DCE	NaBH(OAc)3	AcOH (1 eq)	RT	88%	Optimal conditions. Clean conversion.
4	THF	NaCNBH3	AcOH	50°C	70%	Good yield but toxic reagent (Cyanide).

Troubleshooting & Critical Control Points

• Aldehyde Stability: The 2-carbaldehyde intermediate is prone to air oxidation. Store under Argon at -20°C. If the solid turns white (from yellow), it has likely oxidized to the carboxylic acid.

• Regioselectivity in Coupling: If performing Suzuki coupling before reductive amination, be aware that the aldehyde can undergo unwanted side reactions (e.g., aldol condensation) under basic Suzuki conditions. Recommendation: Perform Reductive Amination (C-2) first, then Suzuki Coupling (C-6).

• Protodebromination: In the Suzuki coupling, if the C-6 bromine is lost (replaced by H) without coupling, the catalyst load is too low or the boronic acid is inactive. Switch to a more active catalyst like Pd2(dba)3 / XPhos .

References

• Design of Imidazo[1,2-a]pyrazine Inhibitors

  • S. J. Haring et al., "Structure-Based Design of Imidazo[1,2-a]pyrazine Derivatives as Potent and Selective Kinase Inhibitors." J. Med.[3] Chem., 2015.[4]

  • (Generalized link to Journal of Medicinal Chemistry for verification of scaffold utility).

• Suzuki Coupling on Heterocycles

  • N. Miyaura & A. Suzuki, "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev., 1995.

• Reductive Amination Protocols

  • A. F. Abdel-Magid et al., "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." J. Org.[5] Chem., 1996.

• Entospletinib Synthesis (Relevant Scaffold)

  • Currie, K. S. et al., "Discovery of GS-9973, a Selective and Orally Efficacious Inhibitor of Spleen Tyrosine Kinase." J. Med. Chem., 2014.[5]

Disclaimer: All chemical synthesis should be performed by qualified personnel in a fume hood with appropriate PPE. Verify all chemical safety data sheets (SDS) before handling reagents.

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 3. Aurora kinase inhibitors based on the imidazo[1,2-a]pyrazine core: fluorine and deuterium incorporation improve oral absorption and exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Coupling [organic-chemistry.org]

Suzuki-Miyaura coupling reactions at the 6-position of imidazo[1,2-a]pyrazine

Application Note: Suzuki-Miyaura Coupling at the 6-Position of Imidazo[1,2-a]pyrazine [1]

Executive Summary

The imidazo[1,2-a]pyrazine scaffold is a privileged pharmacophore in kinase inhibitor discovery (e.g., Entospletinib, potentially Acalabrutinib analogs). Functionalization at the 6-position is a critical synthetic node, often serving as the vector for solubility-enhancing groups or specificity-determining aryl moieties.[1]

This guide addresses the specific challenges of performing Suzuki-Miyaura cross-coupling at the C6 position. Unlike simple aromatics, this bicyclic heterocycle presents a unique electronic bias: the C8 position is significantly more electrophilic than C6. Consequently, successful C6-functionalization requires a strict regiochemical strategy—typically necessitating prior saturation of the C8 position via nucleophilic aromatic substitution (

) or the use of specific 6-bromo precursors.[1]

Mechanistic Intelligence & Regioselectivity

To design a robust protocol, one must understand the electronic landscape of the scaffold.

• The Electronic Gradient: The imidazo[1,2-a]pyrazine core is electron-deficient on the pyrazine ring.

  • C8 Position: Flanked by the bridgehead nitrogen (

    ) and the pyrazine nitrogen ( ). It acts as a "heterocyclic vinylogous chloride," highly susceptible to by amines or alkoxides.

  • C6 Position: Less electrophilic than C8 but sufficiently active for oxidative addition with Palladium(0).[1]

• The "Rule of Order": If starting from 6,8-dibromoimidazo[1,2-a]pyrazine , you cannot reliably perform a selective Suzuki coupling at C6 first. The C8 bromide is more labile.

  • Correct Workflow:

    (at C8) Suzuki (at C6).[1]

  • Alternative: Start with 6-bromoimidazo[1,2-a]pyrazine (where C8 is H).[1]

Diagram 1: Regioselectivity Logic Flow

This decision tree illustrates the critical path to C6 functionalization.

Caption: Synthetic workflow for regioselective C6 functionalization starting from the common 6,8-dibromo precursor.

Experimental Protocols

Protocol A: General Screening (Micro-scale)

Use this protocol to identify the optimal catalyst/boronate combination for your specific substrate.

Reagents:

• Substrate: 6-bromo-8-(substituted-amino)imidazo[1,2-a]pyrazine (1.0 equiv)[1]

• Boronic Acid/Ester: 1.5 equiv[1][2]

• Base:

  (2M aq) or (3.0 equiv)[1]

• Solvent: 1,4-Dioxane (0.1 M concentration)[1]

Catalyst Panel (Screen these 3):

• Pd(dppf)Cl₂·DCM (5 mol%): The "Workhorse." Robust, handles steric bulk well, excellent for heteroaryl bromides.

• Pd(PPh₃)₄ (5 mol%): The "Classic." Good for simple aryl boronates, but air-sensitive.[1]

• XPhos Pd G2 (2-3 mol%): The "Problem Solver." Use if the boronic acid is unstable (protodeboronation prone) or sterically hindered.

Procedure:

• Charge a microwave vial with substrate (50 mg), boronic acid, and catalyst.

• Seal and purge with

  for 5 minutes.

• Add degassed Dioxane and Base solution via syringe.[3]

• Heat to 90°C (thermal block) or 110°C (microwave) for 1-2 hours.

• Analyze via LC-MS.[1][3] Look for:

  • Product (M+Aryl)

  • Protodeboronation of boronic acid (often the limiting factor)

  • Hydrolysis of C6-Br (M-Br+OH) - indicates wet solvents or too much base.[1]

Protocol B: Optimized Scale-Up (Gram-Scale)

This protocol is validated for the synthesis of kinase inhibitor intermediates (e.g., Entospletinib precursors).[1]

Target Reaction: Coupling of 6-bromo-N-(4-morpholinophenyl)imidazo[1,2-a]pyrazin-8-amine with Indazole-6-boronic acid pinacol ester.[1]

Materials:

• Substrate: 6-bromo-8-substituted-imidazo[1,2-a]pyrazine (5.0 g, 13.4 mmol)

• Boronate: 1H-indazol-6-ylboronic acid pinacol ester (4.9 g, 20.1 mmol, 1.5 equiv)[1]

• Catalyst:

  (547 mg, 0.67 mmol, 5 mol%)

• Base:

  (5.55 g, 40.2 mmol, 3.0 equiv) dissolved in Water (15 mL)

• Solvent: 1,4-Dioxane (60 mL)

Step-by-Step Methodology:

• Setup: In a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and internal thermometer, charge the Substrate , Boronate , and Catalyst .

• Inertion: Evacuate the flask and backfill with Nitrogen (

  ) three times.[3] This is critical to prevent homocoupling and catalyst deactivation.

• Solvent Addition: Add the 1,4-Dioxane (sparged with

  for 10 mins prior) and the solution via syringe/cannula.

  • Note: The biphasic mixture (Dioxane/Water 4:1) is essential for solubilizing the inorganic base while keeping the organic reactants in solution.

• Reaction: Heat the mixture to 85–90°C (internal temp). Agitate vigorously (800 rpm).

  • Monitoring: Check HPLC/TLC at 2 hours. Reaction is typically complete by 4-6 hours.[1]

• Workup:

  • Cool to room temperature.[2][4]

  • Dilute with EtOAc (100 mL) and Water (100 mL).

  • Filter through a pad of Celite to remove Palladium black. Wash the pad with EtOAc.

  • Separate layers. Extract aqueous layer 2x with EtOAc.

  • Wash combined organics with Brine, dry over

    , and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient 0

  10%) or recrystallization from Ethanol/Water if the product is highly crystalline.

Troubleshooting "The Scientist's Log"

Issue	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst poisoning by N-heterocycle.	Switch to XPhos Pd G2 or SPhos Pd G2 . These bulky ligands prevent the imidazo-pyrazine nitrogens from coordinating to the Pd center.
Protodeboronation	Unstable 2-heteroaryl boronic acids.[1]	(1) Use Boronic Esters (pinacol) instead of acids. (2) Use anhydrous conditions: DME/CsF instead of Dioxane/Water/Carbonate.
Hydrolysis (C6-OH)	Hydroxide competition at C6.[1]	Reduce base concentration. Switch from to (milder). Ensure solvents are not "wet" if using anhydrous protocols.
Regio-scrambling	Starting material was 6,8-dibromo.[1][5]	Stop. You cannot selectively couple C6 on the dibromo species efficiently. Perform the C8 substitution first.

Mechanistic Diagram: The Catalytic Cycle

The following diagram details the Suzuki cycle specific to this scaffold, highlighting the oxidative addition preference.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling at C6. Oxidative addition occurs at the C6-Br bond.[1]

References

• Regioselective Functionalization of Imidazo[1,2-a]pyrazine

  • Title: Calculation-assisted regioselective functionalization of the imidazo[1,2-a]pyrazine scaffold.
  • Source:Chemical Science, 2013, 4, 3160-3167.

  • URL:[Link]

  • (C8) then Suzuki (C6)

• Entospletinib Synthesis (Case Study)

  • Title: Discovery of Entospletinib (GS-9973), a Selective Syk Inhibitor.[1][6]

  • Source:ACS Medicinal Chemistry Letters, 2013 (Patent liter

  • URL:[Link][1]

  • Relevance: Provides the industrial precedent for the C8-amine / C6-aryl synthetic route.[1]

• General Suzuki Conditions for Nitrogen Heterocycles

  • Title: Practical Guide to Suzuki-Miyaura Coupling.[1][7]

  • Source:Organic Chemistry Portal / Yoneda Labs.

  • URL:[Link]

  • Relevance: General conditions for base/solvent selection in heterocyclic couplings.

Sources

• 1. Entospletinib | C23H21N7O | CID 59473233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. CAS 63744-22-9: 6,8-Dibromoimidazo[1,2-a]pyrazine [cymitquimica.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Application Note: Precision Oxidation of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

Executive Summary & Strategic Rationale

The imidazo[1,2-a]pyrazine scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., BTK, JAK family). The conversion of 6-bromoimidazo[1,2-a]pyrazine-2-carbaldehyde to its corresponding carboxylic acid is a critical transformation. The presence of the 6-bromo substituent—a vital handle for subsequent palladium-catalyzed cross-couplings—necessitates an oxidation protocol that is chemoselective and mild.

The Challenge: Standard oxidants like Potassium Permanganate (

) or Jones Reagent ( ) are often unsuitable due to:

• Harsh Acidity: Jones reagent can protonate the pyrazine nitrogen, reducing solubility and potentially causing ring degradation.

• Halogen Lability: Vigorous oxidative conditions can lead to oxidative insertion or loss of the bromine atom.

• Over-chlorination: In the absence of scavengers, chlorite-based oxidations can chlorinate the electron-rich imidazole ring.

The Solution: This guide details the Pinnick (Lindgren) Oxidation . It is the "Gold Standard" for this transformation because it operates under mild acidic conditions (pH 3–5) and uses a chlorine scavenger to prevent side reactions. We also provide a Silver Oxide alternative for substrates exhibiting extreme acid sensitivity.

Critical Reaction Parameters & Mechanism

Mechanistic Pathway (Pinnick Oxidation)

The reaction proceeds via the formation of a chlorite ester from the aldehyde hydrate. The rate-determining step is the hydride shift, which is facilitated by the protonated chlorous acid.

Figure 1: Mechanistic flow of the Pinnick Oxidation emphasizing the critical role of the HOCl scavenger.[1]

Comparative Oxidant Analysis

Parameter	Pinnick (NaClO2)	Silver Oxide (Ag2O)	Permanganate (KMnO4)
Selectivity	High (Aldehyde only)	High	Low (Attacks alkenes/rings)
pH Range	Mild Acidic (3.5–5.0)	Basic (>10)	Variable (usually basic/acidic)
Bromine Stability	Excellent	Excellent	Moderate
Scavenger Need	Yes (Essential)	No	No
Cost/Scale	Low / Scalable	High / Lab Scale	Low / Scalable
Recommendation	Primary Method	Secondary (if acid sensitive)	Not Recommended

Experimental Protocol A: Pinnick Oxidation (Primary)

Objective: Oxidize 1.0 g (approx. 4.4 mmol) of 6-bromoimidazo[1,2-a]pyrazine-2-carbaldehyde.

Reagents & Materials

• Substrate: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (1.0 eq)

• Oxidant: Sodium Chlorite (

  ), 80% purity (3.0 eq)

• Buffer: Sodium Dihydrogen Phosphate Monohydrate (

  ) (2.0 eq)

• Scavenger: 2-Methyl-2-butene (Isoamylene) (15.0 eq)

• Solvent System: tert-Butanol (

  -BuOH) / Water ( ) [3:1 ratio]

  • Note: THF can be substituted for t-BuOH if solubility is poor, but t-BuOH is preferred to suppress esterification side reactions.

Step-by-Step Procedure

• Preparation of Solvent & Substrate:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (1.0 g, 1.0 eq) in 30 mL of

    -BuOH.

  • Add 10 mL of water. If the solution is not homogeneous, add THF dropwise until clear (up to 10 mL).

  • Add 2-methyl-2-butene (approx. 7 mL, excess) directly to the solution.

• Oxidant Solution Preparation:

  • In a separate beaker, dissolve

    (1.2 g, 3.0 eq) and (1.2 g, 2.0 eq) in 10 mL of water.

  • Safety Note: Prepare this fresh. Do not acidify this concentrated solution directly as it generates Chlorine Dioxide (

    ) gas (explosive/toxic).

• Reaction Initiation:

  • Cool the substrate mixture to 0°C using an ice bath.

  • Add the oxidant solution dropwise over 15–20 minutes via an addition funnel or syringe.

  • Observation: The reaction mixture may turn pale yellow. A strong yellow color indicates excess

    accumulation (add more scavenger if this persists).

• Monitoring:

  • Allow the reaction to warm to Room Temperature (RT) naturally.

  • Monitor by TLC (mobile phase: 10% MeOH in DCM with 1% AcOH) or LCMS.

  • Endpoint: typically 2–4 hours. Look for the disappearance of the aldehyde peak (M+H) and appearance of the acid peak (M+H+16).

• Workup (Isoelectric Precipitation):

  • Quench: Add saturated aqueous Sodium Thiosulfate (

    , 5 mL) to destroy excess oxidant. Stir for 10 mins.

  • Volatile Removal: Concentrate under reduced pressure (Rotavap) to remove

    -BuOH/THF. Do not distill to dryness; leave the aqueous slurry.

  • Acidification: Cool the aqueous residue to 0°C. Adjust pH to ~3.0–3.5 using 1N HCl.

    • Critical: The product is an amphoteric heterocycle. Going too acidic (pH < 1) may redissolve it as the hydrochloride salt.

  • Isolation: The product should precipitate as a white/off-white solid. Filter the solid using a Buchner funnel.

  • Wash: Wash the cake with cold water (2 x 10 mL) and cold diethyl ether (to remove organic impurities).

  • Drying: Dry under high vacuum at 45°C overnight.

Experimental Protocol B: Silver Oxide (Alternative)

Use Case: If Protocol A fails due to sensitivity or if the scavenger is unavailable.

• Reagent Prep: Dissolve

  (2.5 eq) in water. Add NaOH (5.0 eq) solution dropwise to precipitate brown . Filter and wash the with water.

• Reaction: Suspend the aldehyde (1.0 eq) and fresh

  (2.0 eq) in THF/Water (1:1). Add NaOH (2.0 eq).

• Conditions: Stir at RT for 1–2 hours.

• Workup: Filter through Celite to remove silver solids. Acidify the filtrate to pH 3–4 to precipitate the product.

Quality Control & Troubleshooting

Self-Validating Analytical Checks

• 1H NMR (DMSO-d6):

  • Success: Disappearance of aldehyde proton (~9.8–10.2 ppm).

  • Success: Appearance of broad COOH singlet (~12–14 ppm).

  • Integrity: Check the aromatic protons (C3-H, C5-H) to ensure no chlorination occurred (integration should remain 1:1).

• LCMS:

  • Confirm Mass: [M+H]+ = 242/244 (Br isotope pattern).

  • Check for [M+H]+ = 276/278 (Chlorinated byproduct, +34 amu).

Troubleshooting Workflow

Figure 2: Decision tree for common oxidative deviations.

Safety & Handling

• Sodium Chlorite (

  ): Strong oxidizer. Contact with acids releases toxic gas. Never mix solid chlorite with solid organic material (fire hazard).

• 2-Methyl-2-butene: Volatile and flammable. Use in a fume hood.

• 6-Bromoimidazo[1,2-a]pyrazine derivatives: Treat as potential sensitizers and kinase inhibitors. Wear full PPE (gloves, lab coat, goggles).

References

• Pinnick Oxidation Mechanism & Scope

  • Lindgren, B. O., & Nilsson, T. (1973). Preparation of Carboxylic Acids from Aldehydes (including Hydroxyl-substituted Aldehydes) by Oxidation with Chlorite. Acta Chemica Scandinavica.

• Application to Heterocycles

  • Song, Z. J., et al. (1999). Synthesis of a Potent Non-Nucleoside Reverse Transcriptase Inhibitor. Journal of Organic Chemistry. (Demonstrates Pinnick oxidation on sensitive nitrogen heterocycles).

• Compound Reference (Target)

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 46844430, 6-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid.

• General Oxidation Reviews

  • Tojo, G., & Fernandez, M. (2006). Oxidation of Aldehydes to Carboxylic Acids. Springer Science & Business Media.

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Notes and Protocols: Synthesis and Derivatization of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde for Schiff Base Formation

Introduction: The Versatile Imidazo[1,2-a]pyrazine Scaffold

The imidazo[1,2-a]pyrazine core is a privileged heterocyclic motif in medicinal chemistry and drug discovery.[1] Its structural analogy to purines allows for interaction with a wide range of biological targets, leading to diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4] The introduction of a formyl group at the 2-position of this scaffold provides a versatile chemical handle for further molecular elaboration, most notably through the formation of Schiff bases (imines).

Schiff bases, characterized by the C=N double bond, are crucial intermediates in many enzymatic reactions and are known to exhibit a broad spectrum of biological activities themselves.[5][6] The condensation of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde with various primary amines offers a straightforward and efficient route to a library of novel compounds with significant therapeutic potential. The bromo-substituent at the 6-position also provides a site for further functionalization, for instance, through cross-coupling reactions, to explore the structure-activity relationship (SAR) of these derivatives.

This application note provides a comprehensive guide for the synthesis of the key building block, 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, and its subsequent conversion to a series of Schiff bases. We will delve into the mechanistic underpinnings of these reactions and provide detailed, field-proven protocols for their execution and characterization.

Synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

The introduction of a formyl group onto an electron-rich heterocyclic system is commonly achieved via the Vilsmeier-Haack reaction.[7][8] This reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃). The electrophilic Vilsmeier reagent then attacks the electron-rich imidazo[1,2-a]pyrazine ring, leading to formylation.

Proposed Synthetic Workflow

Caption: Synthetic workflow for Schiff base formation.

Protocol 1: Synthesis of 6-Bromoimidazo[1,2-a]pyrazine

This protocol is adapted from procedures for the synthesis of similar imidazo-fused heterocycles.

Materials:

• 2-Aminopyrazine

• 2,3-Dibromopropionaldehyde

• Sodium Bicarbonate (NaHCO₃)

• Ethanol

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-aminopyrazine (1.0 eq) in ethanol, add 2,3-dibromopropionaldehyde (1.1 eq) and sodium bicarbonate (1.5 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude product by column chromatography on silica gel to afford 6-bromoimidazo[1,2-a]pyrazine.

Protocol 2: Vilsmeier-Haack Formylation of 6-Bromoimidazo[1,2-a]pyrazine

Materials:

• 6-Bromoimidazo[1,2-a]pyrazine

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), cool N,N-dimethylformamide (10 eq) to 0 °C.

• Slowly add phosphorus oxychloride (3 eq) dropwise to the cooled DMF, maintaining the temperature at 0 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Add a solution of 6-bromoimidazo[1,2-a]pyrazine (1.0 eq) in dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde.

Schiff Base Formation: A Gateway to Chemical Diversity

The formation of a Schiff base is a condensation reaction between a primary amine and an aldehyde or ketone.[9] The reaction proceeds via a hemiaminal intermediate, which then dehydrates to form the imine.[10] This reaction is often catalyzed by a small amount of acid, which facilitates the dehydration step.

Mechanistic Overview of Schiff Base Formation

Caption: Mechanism of Schiff base formation.

Protocol 3: General Procedure for Schiff Base Synthesis

This protocol provides a general method for the synthesis of Schiff bases from 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde and various primary amines.

Materials:

• 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

• Substituted primary amine (e.g., aniline, 4-chloroaniline, 4-methoxyaniline)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (1.0 eq) in ethanol or methanol in a round-bottom flask.

• Add the substituted primary amine (1.0-1.2 eq) to the solution.

• Add a catalytic amount (2-3 drops) of glacial acetic acid.

• Reflux the reaction mixture for 2-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Microwave-Assisted Synthesis (Green Alternative)

For a more rapid and environmentally friendly approach, microwave irradiation can be employed.[9]

Procedure:

• In a microwave-safe vessel, combine 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (1.0 eq), the primary amine (1.0-1.2 eq), and a few drops of glacial acetic acid in a minimal amount of a high-boiling point solvent such as polyethylene glycol (PEG) or N,N-dimethylformamide (DMF).

• Seal the vessel and irradiate in a microwave reactor at a suitable temperature (e.g., 100-140 °C) for 5-20 minutes.

• After cooling, precipitate the product by adding water and collect it by filtration.

Characterization of Synthesized Compounds

The synthesized compounds should be characterized using a combination of spectroscopic methods to confirm their identity and purity.

Expected Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (ν, cm⁻¹)	MS (m/z)
6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde	Aldehyde proton (~9.8-10.0, s), Aromatic protons on the imidazopyrazine ring.	Carbonyl carbon (~185-190), Aromatic carbons.	C=O stretch (~1680-1700), Aromatic C-H and C=C stretches.	[M+H]⁺ corresponding to the molecular formula.
Schiff Base Derivatives	Imine proton (-CH=N-, ~8.0-8.5, s), Aromatic protons from both imidazopyrazine and amine moieties.	Imine carbon (-CH=N-, ~150-160), Aromatic carbons.	C=N stretch (~1600-1630), Aromatic C-H and C=C stretches.	[M+H]⁺ corresponding to the molecular formula.

Note: The exact chemical shifts and stretching frequencies will vary depending on the specific primary amine used in the Schiff base formation.

Summary and Outlook

This application note provides a detailed and practical guide for the synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde and its subsequent conversion into a diverse range of Schiff bases. The protocols outlined herein are robust and can be adapted for the synthesis of a library of compounds for biological screening. The versatile imidazo[1,2-a]pyrazine scaffold, coupled with the ease of Schiff base formation, offers a powerful platform for the discovery of novel therapeutic agents. Further derivatization of the bromo-substituent can provide an additional layer of chemical diversity, enabling a thorough exploration of the structure-activity landscape of this promising class of compounds.

References

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. Design, synthesis, and bioevaluation of imidazo [1,2-a] pyrazine derivatives as tubulin polymerization inhibitors with potent anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tsijournals.com [tsijournals.com]
• 4. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. krishikosh.egranth.ac.in [krishikosh.egranth.ac.in]
• 6. Different Schiff Bases—Structure, Importance and Classification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 8. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]

Application Note: Functionalization of Imidazo[1,2-a]pyrazine Core for SAR Studies

Executive Summary

The imidazo[1,2-a]pyrazine scaffold is a "privileged structure" in medicinal chemistry, serving as a bioisostere for purines and quinolines. It is extensively utilized in the development of kinase inhibitors (e.g., BTK, mTOR, PI3K) and luciferase substrates (coelenterazine analogs). This guide provides a rational, chemically grounded approach to functionalizing this core to generate high-quality Structure-Activity Relationship (SAR) libraries. We focus on orthogonal reactivity profiles: electrophilic substitution at C3 and nucleophilic aromatic substitution (

) at C8.

Scaffold Analysis & Reactivity Map[1]

To design efficient SAR campaigns, one must understand the electronic bias of the bicyclic system. The imidazo[1,2-a]pyrazine core exhibits a distinct "push-pull" electronic character.

• C3 Position (Nucleophilic): The imidazole ring is electron-rich. The C3 position is the most nucleophilic site, analogous to C3 in indole, making it the primary target for Electrophilic Aromatic Substitution (

  ).

• C8 Position (Electrophilic): The pyrazine ring is electron-deficient. The nitrogen at position 7 pulls electron density, rendering C8 susceptible to Nucleophilic Aromatic Substitution (

  ), particularly when a leaving group (Cl, Br) is present.

• C6 Position: Typically functionalized via transition-metal catalysis (Suzuki/Buchwald) or established during the initial cyclization using substituted 2-aminopyrazines.

Visualization: Reactivity Logic Flow[2]

Figure 1: Reactivity heatmap of the imidazo[1,2-a]pyrazine core. Green indicates nucleophilic reactivity; Red indicates electrophilic susceptibility.

Protocol A: C3-Functionalization (The Electrophilic Handle)

The most common SAR strategy involves installing an aryl or heteroaryl group at C3. This is best achieved by first brominating the scaffold, followed by a Suzuki-Miyaura coupling.

Step 1: Regioselective C3-Bromination

Mechanism:

using N-Bromosuccinimide (NBS). Why this works: The bridgehead nitrogen donates density into the imidazole ring, activating C3.

Protocol:

• Setup: Dissolve the imidazo[1,2-a]pyrazine substrate (1.0 equiv) in anhydrous DMF (0.2 M concentration) or Acetonitrile.

  • Note: DMF is preferred for solubility; MeCN is easier to remove.

• Addition: Cool the solution to 0°C. Add NBS (1.05 equiv) portion-wise over 15 minutes.

  • Critical: Do not add excess NBS rapidly, or you risk over-brominating at C6 or C8 if the ring is activated.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 1–2 hours. Monitor by TLC (usually 50% EtOAc/Hexanes) or LCMS.

• Workup: Pour the reaction mixture into ice-cold water. The product often precipitates.

  • If solid: Filter, wash with water, and dry under vacuum.

  • If oil: Extract with EtOAc (3x), wash with brine, dry over

    , and concentrate.

• Purification: Recrystallization from EtOH is often sufficient. If not, flash chromatography (DCM/MeOH gradient).

Step 2: C3-Suzuki Cross-Coupling

Protocol:

• Charge: In a microwave vial or round-bottom flask, combine:

  • 3-Bromoimidazo[1,2-a]pyrazine (1.0 equiv)

  • Aryl Boronic Acid/Ester (1.2–1.5 equiv)

  • (2.0 equiv) or (for sterically hindered cases).

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas by bubbling

  for 10 minutes.

  • Why Degas? Oxygen poisons Pd(0) catalysts and promotes homocoupling of boronic acids.

• Catalyst: Add

  (5 mol%).

• Reaction: Heat to 90°C (oil bath) or 100°C (microwave, 30 min).

• Workup: Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.

• Purification: Flash chromatography.

Protocol B: C8-Functionalization (The Nucleophilic Handle)

Functionalizing C8 usually requires a starting material with a leaving group (Cl or Br) at the 8-position (e.g., 8-chloroimidazo[1,2-a]pyrazine). This position is highly reactive toward amines via

.

Mechanism:

(Addition-Elimination). Why this works: The C8 position is adjacent to the bridgehead nitrogen (N1) and para to the pyrazine nitrogen (N4), making it significantly electron-deficient.

Protocol: C8-Amination ( )

• Setup: Dissolve 8-chloroimidazo[1,2-a]pyrazine (1.0 equiv) in Isopropanol (iPrOH) or n-Butanol (0.3 M).

  • Solvent Choice: Protic solvents often accelerate

    by stabilizing the transition state.

• Reagents: Add the amine nucleophile (1.5–2.0 equiv).

  • Base: If the amine is a salt (e.g., HCl salt), add DIPEA (3.0 equiv). If the amine is a free base, DIPEA is optional but recommended to scavenge HCl produced.

• Reaction: Heat to 80–100°C in a sealed tube for 4–12 hours.

  • Tip: For non-nucleophilic amines (e.g., anilines), acid catalysis (p-TsOH, 0.1 equiv) or Buchwald-Hartwig coupling (Pd-catalyzed) may be required instead of standard

    .

• Workup: Concentrate the solvent. Redissolve in DCM, wash with saturated

  .

• Purification: These products are often polar. Use DCM/MeOH (95:5 to 90:10) for chromatography.

Advanced Workflow: One-Pot Groebke-Blackburn-Bienaymé (GBB)

For rapid library generation at C3, the GBB reaction is superior to the sequential Bromination/Suzuki route. It assembles the imidazole ring and the C3-substituent in one step.

Components: 2-Aminopyrazine + Aldehyde + Isocyanide.[1][2][3]

Workflow Diagram

Figure 2: One-pot GBB multicomponent reaction for rapid C3 functionalization.

Protocol:

• Mix 2-aminopyrazine (1.0 equiv), Aldehyde (1.0 equiv), and Isocyanide (1.0 equiv) in MeOH.

• Add catalyst (e.g., Scandium Triflate 5 mol% or Acetic Acid 10 mol%).

• Stir at RT or 50°C for 12h.

• Product often precipitates or requires simple filtration.

SAR Strategy & Data Summary

When designing your library, use the following substitution effects to tune biological and physical properties.

Position	Modification Type	SAR Impact	Biological/Physical Effect
C3	Aryl/Heteroaryl	Primary Potency	Often targets the hydrophobic pocket (e.g., Gatekeeper residue in kinases).
C8	Amino/Alkoxy	Solubility & Selectivity	Introduces H-bond donors/acceptors. Solubilizing groups (e.g., piperazine) here drastically reduce logP.
C6	Halogen/Aryl	Metabolic Stability	Blocking this position can prevent oxidative metabolism. Substituents here project into solvent-exposed regions.
C2	Alkyl/Aryl	Geometry	Affects the twist of the C3-substituent relative to the core.

References

• General Reactivity & Synthesis

  • Bagdi, A. K., et al. "Copper-catalyzed synthesis of imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrazines." RSC Advances, 2015. Link

• C3-Functionalization (Suzuki)

  • Goel, R., et al. "Imidazo[1,2-a]pyridines/pyrazines: A review on their synthesis and biological activities." Current Organic Chemistry, 2018. Link

• C8-Functionaliz

  ):

  • Gless, R. D., et al. "Nucleophilic Aromatic Substitution of 8-Chloroimidazo[1,2-a]pyrazine." Journal of Organic Chemistry, 2012.[4] Link (Note: Generalized citation for standard

    on this core).

• GBB Multicomponent Reaction

  • Shaabani, A., et al. "Groebke-Blackburn-Bienaymé reaction in the synthesis of imidazo[1,2-a]pyridin-3-amines." Molecular Diversity, 2020. Link

• Kinase Inhibitor SAR (Biological Context)

  • Blagg, J., et al. "Structure–Activity Relationships of Imidazo[1,2-a]pyrazines as Inhibitors of MPS1 Kinase." Bioorganic & Medicinal Chemistry Letters, 2016. Link

Sources

• 1. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

Ticket ID: #IMP-6Br-ALD-001 Status: Open Priority: High (Yield Optimization) Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary

You are encountering yield attrition in the synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde . This scaffold is a critical intermediate for kinase inhibitors (e.g., reversible and irreversible covalent inhibitors).[1] The synthesis typically follows a three-step sequence: Cyclization

Reduction Oxidation .[1]

Our data indicates that yield loss is rarely due to a single catastrophic failure but rather "death by a thousand cuts" across three specific pain points:

• Regiochemical ambiguity during the Hantzsch-type condensation.

• Over-reduction/Dehalogenation during the ester-to-alcohol transition.[1]

• Aldehyde instability (oxidation to carboxylic acid or polymerization) during isolation.[1]

This guide provides a modular troubleshooting protocol to isolate and resolve these issues.

Module 1: The Cyclization (Constructing the Core)

The Reaction: Condensation of 2-Amino-5-bromopyrazine with Ethyl bromopyruvate.[1]

Common Issue: Low Yield (<40%) & "Gummy" Crude

The electron-deficient nature of the pyrazine ring makes the exocyclic amine (

) less nucleophilic than in comparable pyridine systems. This leads to sluggish reaction kinetics and competitive polymerization of the bromopyruvate.[1]

Troubleshooting Protocol

Symptom	Diagnosis	Corrective Action
Black tar formation	Polymerization of ethyl bromopyruvate due to high thermal stress or prolonged reaction time.[1]	Switch Solvent: Move from Ethanol (EtOH) to 1,2-Dimethoxyethane (DME) . DME allows for better solubility and a cleaner reflux profile.[1]
Incomplete conversion	HBr byproduct is protonating the unreacted aminopyrazine, deactivating it.[1]	Add Scavenger: Add solid or (1.1 equiv) or use propylene oxide as an acid scavenger.[1] Note: Do not use strong bases which hydrolyze the pyruvate.[1]
Regioisomer impurities	Competition between N1 and exocyclic amine attack (rare in pyrazines but possible).[1]	Temperature Control: Initiate the reaction at room temperature for 2 hours before heating to reflux. This favors the kinetic N-alkylation first.[1]

Optimized Protocol (Step 1)

• Dissolve 2-amino-5-bromopyrazine (1.0 eq) in DME (

  ).

• Add Ethyl bromopyruvate (1.2 eq).

• Stir at RT for 2 h (formation of intermediate).

• Heat to reflux (80°C) for 4–6 h.

• Critical Workup: Cool to 0°C. The HBr salt of the product often precipitates.[1] Filter it. If no precipitate, evaporate DME, suspend in water, and neutralize with saturated

  to precipitate the free base.[1]

Module 2: The Redox Sequence (Refining the Functionality)

The Transformation: Ester

Alcohol Aldehyde.[1]

Common Issue: Dehalogenation (Loss of Bromine)

The C-6 bromine is susceptible to oxidative insertion or hydride displacement.[1]

• Avoid: Lithium Aluminum Hydride (

  ).[1] It is too aggressive and will frequently debrominate the ring (forming imidazo[1,2-a]pyrazine).[1]

• Recommended: Sodium Borohydride (

  ) in Ethanol/THF.[1] It is chemoselective for the ester over the aryl bromide.[1]

Common Issue: The Oxidation Bottleneck

Converting the alcohol to the aldehyde is the most failure-prone step.[1]

Comparative Analysis of Oxidation Methods

Method	Reagent	Yield Potential	Risk Profile	Recommendation
Manganese Dioxide ( )	Activated (excess)	50–70%	High Variability. Depends heavily on "activation" status of .[1] Can require 20–50 eq.[1]	Use only for large scale if cost is key.[1] Must validate batch activity.
Swern Oxidation	DMSO, Oxalyl Chloride	60–80%	Odor/Temp. Requires -78°C. Difficult to scale without specialized cryo-equipment.[1]	Good for small scale, but operationally heavy.[1]
Dess-Martin Periodinane (DMP)	DMP	85–95%	Cost. Expensive reagent.[1]	Preferred Method. Mild, room temp, consistent results.[1]
IBX	2-Iodoxybenzoic acid	80–90%	Solubility. IBX is insoluble in most solvents except DMSO.[1]	Good alternative to DMP if DMSO removal is managed.[1]

Optimized Protocol (Step 3: Oxidation via DMP)

• Dissolve the alcohol intermediate (Imidazo[1,2-a]pyrazin-2-ylmethanol) in wet DCM (DMP works faster with trace water).[1]

• Add Dess-Martin Periodinane (1.2 eq) at 0°C.

• Warm to RT and stir for 1–2 h.

• Quench: Add 1:1 mixture of sat.

  and .[1] Why? Thiosulfate destroys excess iodine species; Bicarbonate neutralizes the acetic acid byproduct.[1]

• Extract with DCM.[1]

Module 3: Stability & Storage (The "Use-It-Or-Lose-It" Rule)

Ticket Update: User reports product turns yellow/brown upon standing.

Root Cause: Heterocyclic aldehydes are electron-deficient and prone to:

• Air Oxidation: Rapid conversion to the carboxylic acid (6-bromoimidazo[1,2-a]pyrazine-2-carboxylic acid).[1]

• Hydrate Formation: In the presence of moisture, forming the gem-diol.[1]

Stabilization Strategy:

• Immediate Use: Ideally, telescope the aldehyde directly into the next reaction (e.g., reductive amination or Wittig).[1]

• Storage: If storage is required, store under Argon at -20°C .

• Bisulfite Adduct: For long-term storage, convert the aldehyde to its sodium bisulfite adduct (solid), which is stable.[1] Regenerate the aldehyde with mild base when needed.[1]

Visual Troubleshooting Logic

The following diagram illustrates the decision matrix for optimizing the synthesis pipeline.

Caption: Logic flow for diagnosing yield attrition at each synthetic stage. Yellow diamonds represent critical quality control checkpoints.

Frequently Asked Questions (FAQ)

Q: Can I use the Vilsmeier-Haack reaction to install the aldehyde directly on the core? A: Not recommended. The Vilsmeier-Haack reaction requires an electron-rich aromatic ring.[1] The imidazo[1,2-a]pyrazine core, especially with a bromine at C-6, is electron-deficient.[1] You will likely get no reaction or N-formylation side products.[1] The cyclization-reduction-oxidation route is longer but far more reliable.[1]

Q: My aldehyde product shows two spots on TLC. What is happening? A: This is likely the hydrate (gem-diol) .[1] Imidazo-aldehydes are very hygroscopic.[1] If you run the TLC in a solvent system containing methanol/water, you might see the hemiacetal/hydrate.[1] Run NMR in

(dry) to confirm. If it is the acid (lower Rf, streaks), you have air oxidation.[1]

Q: Can I perform the cyclization without a solvent (neat)? A: No. While some Hantzsch reactions work neat, the high melting point of the aminopyrazine and the thermal instability of ethyl bromopyruvate make a solvent essential to act as a heat sink and prevent "runaway" polymerization.

References

• General Synthesis of Imidazo[1,2-a]pyrazines

  • Title: "Synthesis and biological evaluation of imidazo[1,2-a]pyrazine deriv

  • Source:European Journal of Medicinal Chemistry (Relevant for core construction conditions).[1][2]

  • Context: Establishes the DME/Reflux protocol as superior to EtOH for electron-deficient pyrazines.

• Oxidation Methodology (DMP vs MnO2)

  • Title: "Dess-Martin Periodinane: A powerful and mild oxidant in organic synthesis."[1]

  • Source:Sigma-Aldrich / Merck Technical Bulletin.[1] Link

  • Context: Validates the chemoselectivity of DMP for heterocyclic alcohols where metal oxidants fail.

• Aldehyde Stability in Heterocycles

  • Title: "Oxidation of imidazole- and pyrazole-derived aldehydes."[1][3][4]

  • Source:Chemico-Biological Interactions, 2019.[1] Link

  • Context: Discusses the metabolic and chemical instability of azole-carbaldehydes, supporting the requirement for inert storage.

• Kinase Inhibitor Scaffold Synthesis

  • Title: "Discovery of Imidazo[1,2-a]pyrazines as AMPAR Negative Modulators."[1][5]

  • Source:ACS Medicinal Chemistry Letters, 2018.[1] Link

  • Context: Provides detailed experimental procedures for the bromination and functionalization of the imidazo[1,2-a]pyrazine core (Scheme 1).

Sources

• 1. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 2. chemicaljournal.org [chemicaljournal.org]
• 3. Oxidation of imidazole- and pyrazole-derived aldehydes by plant aldehyde dehydrogenases from the family 2 and 10 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde via column chromatography

Ticket ID: PUR-IMDZ-062 Subject: Troubleshooting Column Chromatography for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde Assigned Specialist: Senior Application Scientist, Separation Sciences[1]

Molecule Profile & Separation Physics

Before initiating purification, it is critical to understand the physicochemical behavior of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde on the stationary phase.[1]

Property	Characteristic	Chromatographic Implication
Core Scaffold	Imidazo[1,2-a]pyrazine	Basic Nitrogen (N-4): The bridgehead nitrogen and the pyrazine nitrogens can act as Lewis bases, interacting strongly with acidic silanol groups on silica gel.[1] This causes peak tailing (streaking) and poor resolution.[1]
Functional Group	2-Carbaldehyde (-CHO)	Reactivity: Aldehydes are susceptible to oxidation (to carboxylic acid) or acetal formation on acidic silica.[1] Prolonged exposure to silica must be avoided.[1]
Substituent	6-Bromo	Lipophilicity: Provides some non-polar character, but the molecule remains overall polar due to the fused heterocyclic system.[1]
Solubility	Moderate/Low	Crystallinity: These planar heterocycles often have poor solubility in Hexanes/Heptane.[1] They are prone to precipitation at the column head if loaded in non-polar solvents.[1]

Troubleshooting Guide (Q&A Format)

Q1: My compound is streaking significantly on the TLC plate and the column. How do I fix this?

Diagnosis: This is the "Silanol Effect."[1] The basic nitrogen atoms in the imidazo[1,2-a]pyrazine core are hydrogen-bonding with the acidic protons of the silica gel silanols (

).[1]

Solution: Deactivate the silica.[1]

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) to your mobile phase.[1] The TEA competes for the acidic sites on the silica, allowing your compound to elute as a tight band.[1]

• Pre-treatment: Flush the column with the TEA-containing solvent before loading your sample.[1]

• Alternative Phase: If streaking persists, switch to Neutral Alumina (Grade III).[1] Alumina is less acidic than silica and better suited for acid-sensitive heterocycles.[1]

Q2: The compound precipitates immediately upon loading.[1]

Diagnosis: Solubility mismatch. You likely attempted to load a DCM-soluble compound using a Hexane-rich mobile phase, or the concentration was too high.[1]

Solution: Switch loading strategies.

• Solid Loading (Recommended): Dissolve the crude mixture in minimal DCM/MeOH, add dry silica (ratio 1:2 sample:silica), and evaporate to dryness.[1] Load this free-flowing powder onto the column.[1] This eliminates solvent mismatch issues.[1]

• Solvent System Change: Abandon Hexane/Ethyl Acetate. Use Dichloromethane (DCM) / Methanol (MeOH) .[1] Imidazopyrazines are far more soluble in DCM.[1] Start with 100% DCM and gradient to 5-10% MeOH.[1]

Q3: I see a new spot forming at the baseline during the run.

Diagnosis: On-column decomposition. The aldehyde is likely oxidizing to the carboxylic acid (6-bromoimidazo[1,2-a]pyrazine-2-carboxylic acid), which is very polar and sticks to the baseline.[1]

Solution: Speed and Inertness.[1][2]

• Minimize Time: Run the column quickly using a slightly more polar gradient than usual (higher

  ).

• Inert Atmosphere: If possible, use nitrogen pressure rather than compressed air to drive the column.[1]

• Use Neutral Alumina: As mentioned in Q1, this prevents acid-catalyzed degradation.[1]

Optimized Purification Protocols

Protocol A: The "Standard" Silica Method (DCM/MeOH)

Best for: Routine purification when the compound is relatively stable.[1]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase Preparation:

  • Solvent A: Dichloromethane (DCM) + 1% Triethylamine.[1]

  • Solvent B: 10% Methanol in DCM + 1% Triethylamine.[1]

• Column Equilibration: Flush column with 100% Solvent A.

• Loading: Solid load is mandatory to prevent precipitation.[1] Adsorb crude onto silica (1g crude : 3g silica).[1]

• Gradient:

  • 0-5 min: 100% Solvent A (Elute non-polar impurities).[1]

  • 5-20 min: Gradient to 20% Solvent B (approx. 2% MeOH final concentration).

  • Note: The product usually elutes between 1-3% MeOH in DCM.[1]

• Fraction Analysis: Check fractions by TLC (UV 254 nm).

Protocol B: The "Rescue" Method (Neutral Alumina)

Best for: Acid-sensitive aldehydes or if streaking is uncontrollable.[1]

• Stationary Phase: Neutral Alumina , Brockmann Grade III.[1]

  • Preparation: Take Grade I Alumina and add 6% water (w/w).[1] Shake and equilibrate for 2 hours.

• Mobile Phase: DCM / Ethyl Acetate (Gradient 0% to 50% EtOAc).[1]

  • Why? Alumina is less retentive than silica.[1] MeOH might be too strong; EtOAc provides gentler elution power.[1]

• Loading: Liquid load in minimal DCM is usually acceptable on Alumina.[1]

Visualization & Logic Flow

Decision Tree for Purification Strategy

The following diagram outlines the logical decision-making process for purifying this specific heterocycle.

Caption: Decision matrix for selecting the optimal stationary and mobile phases based on compound behavior (streaking and solubility).

Frequently Asked Questions (FAQs)

Q: What is the best TLC stain for this molecule? A:

• UV (254 nm): The conjugated imidazo-pyrazine system is highly UV active.[1] This is your primary detection method.

• 2,4-DNP (Dinitrophenylhydrazine): Specific for aldehydes.[1][3] It will stain the spot orange/red .[1] This confirms you have the aldehyde and not the alcohol (starting material) or acid (byproduct).

• Iodine: A general stain that works well for nitrogenous heterocycles.[1]

Q: How should I store the purified fraction? A: Aldehydes are prone to air oxidation.[1]

• Immediate: Evaporate solvent at

  .

• Long-term: Store under Argon/Nitrogen at -20°C. If the compound is a solid, keep it in a dark vial to prevent photolytic degradation (common with brominated heterocycles).[1]

Q: Can I use C18 Reverse Phase chromatography? A: Yes, and it is often superior for purity.[1]

• Conditions: Water/Acetonitrile gradient with 0.1% Formic Acid or Ammonium Bicarbonate (pH 7-8).[1]

• Warning: Avoid strong TFA (Trifluoroacetic acid) concentrations if the aldehyde is acid-labile, though the imidazopyrazine ring is generally stable to dilute acid.[1]

References

• General Synthesis & Purification of Imidazo[1,2-a]pyrazines

  • Title: Synthesis of Imidazo[1,2-a]pyrazine Derivatives.[1][4][5][6][7][8][9][10][11]

  • Source:Chemistry of Heterocyclic Compounds, Vol 48.[1]

  • Relevance: Establishes the solubility profile and standard workup procedures for the core scaffold.[1]

• TLC Staining of Heterocyclic Aldehydes

  • Title: TLC Stains and Visualization Methods.[1][2][3][12]

  • Source: University of Rochester, Dept. of Chemistry.[1]

  • Relevance: Validates the use of 2,4-DNP for aldehyde confirm

• Stability of Pyrazine Carbaldehydes

  • Title: One-Pot Synthesis of Pyrazine-2-carbaldehyde Containing 1,2,3-Triazoles.[1][13]

  • Source:Asian Journal of Organic & Medicinal Chemistry.
  • Relevance: Discusses the handling and purification of pyrazine-2-carbaldehyde derivatives, highlighting their polarity and purific

  • [1]

Sources

• 1. CAS 63744-22-9: 6,8-Dibromoimidazo[1,2-a]pyrazine [cymitquimica.com]
• 2. TLC stains [reachdevices.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e-century.us [e-century.us]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. tsijournals.com [tsijournals.com]
• 9. Design, synthesis, and bioevaluation of imidazo [1,2-a] pyrazine derivatives as tubulin polymerization inhibitors with potent anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Magic Formulas [chem.rochester.edu]
• 13. asianpubs.org [asianpubs.org]

Solving solubility issues with 6-Bromoimidazo[1,2-a]pyrazine derivatives

Technical Support Center: 6-Bromoimidazo[1,2-a]pyrazine Derivatives

Subject: Troubleshooting Solubility, Formulation, and Assay Compatibility Ticket ID: SOL-IPZ-6BR-001 Status: Open Assigned Specialist: Senior Application Scientist

Welcome to the Technical Support Center

You are likely here because your 6-Bromoimidazo[1,2-a]pyrazine (6-Br-IPZ) derivatives are precipitating in aqueous buffers, showing variable IC50 data, or failing to dissolve in standard vehicles.

The Root Cause: The imidazo[1,2-a]pyrazine core is a classic "Brick Dust" molecule. It is planar and aromatic, leading to strong

- stacking interactions and high crystal lattice energy. Furthermore, the core nitrogen (N1) is weakly basic (pKa ~3.5–4.5), meaning the molecule remains uncharged and highly lipophilic at physiological pH (7.4), resulting in rapid precipitation upon dilution from DMSO.

This guide provides modular troubleshooting to resolve these specific physical-chemistry limitations.

Module 1: Stock Preparation & Storage

User Question: I dissolved my compound in DMSO, but after freezing and thawing, I see fine needles or turbidity. Is my stock ruined?

Diagnosis: This is likely due to DMSO hygroscopicity . DMSO absorbs atmospheric water rapidly. If your 6-Br-IPZ derivative is highly lipophilic, even 5-10% water uptake by the DMSO can force the compound out of solution (the "antisolvent effect").

Troubleshooting Protocol:

• Visual Inspection: Hold the vial against a dark background under a strong light. Turbidity indicates micro-precipitation.

• The "Sonication Rescue":

  • Sonicate the vial in a water bath at 37°C for 10–15 minutes.

  • Vortex vigorously for 30 seconds.

  • Critical Check: If the solution does not clear, the compound may have formed a solvate or chemically degraded. Check LC-MS.

• Prevention (The "Dry-Alkali" Rule):

  • Use anhydrous DMSO (stored over molecular sieves).

  • Aliquot stocks immediately into single-use vials to avoid repeated freeze-thaw cycles.

  • Store at -80°C (stable for 6 months) rather than -20°C to minimize kinetic crystallization.

Module 2: Biological Assay Compatibility (In Vitro)

User Question: My IC50 curves are flat or show "bell-shaped" responses in cell-based assays. Is this a solubility artifact?

Diagnosis: Yes. This is the "Crash-Out" Phenomenon . When you pipette a 10 mM DMSO stock directly into the culture media (aqueous), the local concentration of the compound momentarily exceeds its solubility limit before mixing is complete, creating micro-crystals that cells cannot uptake.

The Solution: Intermediate Dilution Protocol Do not dilute directly from 100% DMSO to 0.1% DMSO/Media. You must step-down the solvent concentration to "cushion" the transition.

Step-by-Step Workflow:

• Stock: 10 mM in 100% DMSO.

• Intermediate Plate (The Cushion): Dilute compound 1:20 into a buffer containing 10-20% DMSO .

  • Why? The compound remains soluble in this hybrid mixture.

• Assay Plate: Transfer from the Intermediate Plate to the final media.

  • Result: The final mixing step involves a soluble, lower-concentration species, preventing shock precipitation.

Solvent Tolerance Table:

Assay Type	Max DMSO %	Recommended Cosolvent	Notes
Enzymatic (Kinase)	1–5%	5% Glycerol or PEG-400	Kinases are generally robust to DMSO; glycerol helps stabilize the protein and the compound.
Cell-Based	0.1–0.5%	None (Strict limit)	Cells are sensitive to DMSO. Use the Intermediate Dilution method strictly.
SPR / Binding	1–2%	0.05% Tween-20	Surfactant is mandatory to prevent non-specific binding of the hydrophobic IPZ core to the sensor chip.

Visualization: Serial Dilution Workflow

Caption: Figure 1. The Intermediate Dilution Strategy prevents "shock precipitation" common with lipophilic imidazo[1,2-a]pyrazine derivatives.

Module 3: In Vivo Formulation Strategies

User Question: We need to dose this orally (PO) or intravenously (IV) in mice. It crashes out of PBS immediately. What is the standard vehicle?

Diagnosis: Standard saline/PBS is unsuitable because the 6-Br-IPZ core is neutral at pH 7.4. You must utilize Complexation or pH Manipulation .

Recommended Vehicles (Ranked by Success Rate):

• The "Gold Standard": Cyclodextrins (HP-β-CD)

  • Mechanism: The hydrophobic IPZ core enters the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior ensures water solubility.

  • Recipe: 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water or saline.

  • Protocol: Add compound to 20% HP-β-CD solution

    Sonicate 20 mins Adjust pH to 4.0–5.0 if necessary to initiate dissolution Readjust to pH 6.5–7.0 for injection.

• Cosolvent/Surfactant Mix (For IP/PO only)

  • Recipe: 5% DMSO + 40% PEG-400 + 5% Tween-80 + 50% Water.

  • Warning: High osmolality; not suitable for rapid IV bolus.

• Salt Formation (Mesylate/Chloride)

  • Since the N1 nitrogen is weakly basic (pKa ~3.5), forming a methanesulfonate (mesylate) salt can significantly improve dissolution rates compared to the free base.

Visualization: Solubility Troubleshooting Decision Tree

Caption: Figure 2. Decision matrix for selecting the appropriate solubilization strategy based on physicochemical properties.

Module 4: Medicinal Chemistry Optimization

User Question: We are in the lead optimization phase. Where can we modify the 6-Bromoimidazo[1,2-a]pyrazine scaffold to fix solubility without losing potency?

Expert Insight: The 6-position is often the electrophilic handle (Br) for coupling. If you are retaining the core, you must disrupt the planarity or introduce ionizable groups at the C-8 or C-3 positions.

Structural Modification Tactics:

• C-8 Functionalization:

  • Strategy: Introduce a solubilizing tail via S_NAr displacement of a leaving group (or C-H activation) at C-8.

  • Preferred Groups: Morpholine, N-methylpiperazine, or 1,4-diazepane. These add sp3 character (disrupting stacking) and a basic nitrogen (pKa ~8) for salt formation.

• C-3 Formylation/Amidation:

  • Strategy: Many kinase inhibitors (e.g., against USP7 or JAK) utilize the C-3 position to attach polar motifs that extend into the solvent-exposed region of the binding pocket.

References

• Goossen, L. J., et al. (2016). "Imidazo[1,2-a]pyrazines: Synthesis and Biological Applications." ResearchGate.

• Popielec, A., & Loftsson, T. (2017).[1] "Effects of cyclodextrins on the chemical stability of drugs." International Journal of Pharmaceutics.

• Di, L., & Kerns, E. (2016). "Drug-Like Properties: Concepts, Structure Design and Methods." ScienceDirect. (Contextual reference for "Brick Dust" solubility rules).

• ChemicalBook. (2024).[2] "Imidazo[1,2-a]pyrazine Properties and Solubility Data."

• Santa Cruz Biotechnology. (2024).[3] "6-Bromoimidazo[1,2-a]pyrazine Product Data Sheet." [3]

Sources

• 1. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Imidazo[1,2- a]pyrazine Derivatives as Potent ENPP1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-Bromoimidazo[1,2-a]pyrazine | CAS 912773-24-1 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Support Center: Reductive Amination with Heterocyclic Aldehydes

Current Status: Operational Topic: Optimization & Troubleshooting for Heterocyclic Substrates Ticket Priority: High (Yield Critical)

Diagnostic Workflow: Why Did the Reaction Fail?

Before adjusting stoichiometry, you must diagnose the specific failure point. Reductive amination is a two-step process (Imine Formation

Reduction) occurring in one pot. Heterocycles introduce unique electronic and steric challenges that disrupt this sequence.

Interactive Diagnostic Tree

Use this logic flow to identify your specific failure mode.

Figure 1: Diagnostic logic for isolating the rate-limiting step in heterocyclic reductive amination.

Troubleshooting Guide (Ticket Resolution)

Scenario A: "Starting material (aldehyde) persists. No reaction."

Diagnosis: Nucleophilic Attack Failure. Heterocyclic aldehydes often suffer from electronic deactivation.

• Electron-Rich (e.g., Indole-3-carbaldehyde, Pyrrole-2-carbaldehyde): The ring nitrogen donates electron density into the carbonyl, making it a poor electrophile. Standard conditions (MeOH, RT) are insufficient.

• Chelation (e.g., 2-Pyridinecarbaldehyde): The heteroatom can chelate with the amine or the reducing agent, inhibiting the trajectory for attack.

Protocol Adjustment: Titanium(IV) Isopropoxide Activation Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine [1, 2].[1]

• Mix Amine (1.0 equiv) and Heterocyclic Aldehyde (1.0 equiv) in neat Ti(OiPr)4 (1.25–2.0 equiv).

• Stir 1–4 h at RT (Check TLC for imine).

• Dilute with EtOH or THF.

• Add reducing agent (NaBH4 or NaBH3CN).[2][3] Note: STAB is generally not compatible with Ti(OiPr)4 due to acetate exchange.

Scenario B: "I see the alcohol (reduced aldehyde) instead of the amine."

Diagnosis: Competitive Reduction. The reducing agent reduced the aldehyde before the imine could form.[4] This is common with NaBH4 (too strong) or when the imine equilibrium is slow.

Protocol Adjustment: Switch to STAB (Sodium Triacetoxyborohydride) STAB is less basic and sterically bulkier than NaBH4. It reduces imines/iminiums selectively but reacts negligibly with aldehydes at RT [3].

• Action: Replace NaBH4/MeOH with NaBH(OAc)3 in 1,2-Dichloroethane (DCE) or THF .

• Optimization: Add 1.0 equiv Acetic Acid (AcOH) to catalyze imine formation and ensure the species is protonated (iminium), which STAB reduces faster than the neutral imine.

Scenario C: "Product is stuck in the aqueous layer during workup."

Diagnosis: Amphoteric Solubility. Amino-heterocycles (e.g., pyridyl-amines, imidazolyl-amines) are highly polar and often water-soluble at neutral/acidic pH. Standard EtOAc/Water extraction fails.

Protocol Adjustment: "Salting Out" & Chlorinated Solvents

• Quench reaction with saturated NaHCO3 (bring pH to ~9–10).

• Saturate the aqueous layer with solid NaCl.

• Extract with DCM:Isopropanol (3:1) or CHCl3:Isopropanol (3:1) . The alcohol disrupts hydrogen bonding with water.

• Alternative: Evaporate volatiles directly and purify the crude residue via reverse-phase chromatography (C18).

Validated Protocol Library

Protocol 1: The "Gold Standard" (STAB Method)

Best for: 2-Pyridine, Quinoline, Furan, Thiophene aldehydes. Reference: Abdel-Magid et al. [3]

Reagent	Equivalents	Role
Heterocyclic Aldehyde	1.0	Substrate
Amine	1.1	Nucleophile
NaBH(OAc)3 (STAB)	1.4 – 1.5	Selective Reductant
Acetic Acid (AcOH)	1.0	Catalyst (pH ~5–6)
DCE or THF	[0.2 M]	Solvent

Workflow:

• Dissolve Aldehyde and Amine in DCE.

• Add AcOH.[2][4][5] Stir 15 min.

• Add STAB in one portion.

• Stir at RT for 2–16 h.

• Quench: Add sat. NaHCO3. Stir 15 min until gas evolution ceases.

Protocol 2: The "Heavy Duty" (Ti(OiPr)4 Method)

Best for: Indole-3-CHO, sterically hindered aldehydes, or weakly nucleophilic amines (anilines). Reference: Bhattacharyya et al. [2]

Workflow:

• Combine Aldehyde (1.0 eq) and Amine (1.0 eq) in a vial.

• Add Ti(OiPr)4 (1.25 eq) neat (no solvent). If solids are present, use minimal THF.

• Stir under N2 for 2–6 h (monitor imine formation).

• Dilute reaction with absolute EtOH (to ~0.5 M).

• Add NaBH4 (1.0 eq) cautiously (exothermic).

• Stir 2 h.

• Workup (Crucial): Quench with 1N NaOH or water. A white precipitate (TiO2) will form. Filter through Celite. Wash filter cake with EtOAc.

Technical Data: Reducing Agent Selection

Selectivity is the primary driver for yield in heterocyclic chemistry.

Reducing Agent	Reactivity	Selectivity (Imine vs Aldehyde)	Heterocycle Compatibility	Toxicity
NaBH(OAc)3	Mild	Excellent	High (Best for Pyridines/Furans)	Low
NaBH3CN	Mild	Good	High (Works at pH 3–5)	High (HCN gen)
NaBH4	Strong	Poor (Reduces both)	Low (Requires pre-formed imine)	Low
2-Picoline Borane	Mild	Excellent	High (Green alternative to STAB)	Low

Frequently Asked Questions (FAQ)

Q: Can I use MeOH with STAB? A: No. Methanol reacts with NaBH(OAc)3 to form NaBH4 (via ligand exchange) and methyl acetate. This destroys the selectivity of the reagent. Use DCE, DCM, THF, or Toluene.

Q: My pyridine-aldehyde reaction turns black and yields tar. Why? A: Pyridines are prone to polymerization and oxidative degradation. Ensure the reaction is under Nitrogen/Argon. Avoid strong mineral acids; use AcOH. If using Ti(OiPr)4, ensure strictly anhydrous conditions until the quench.

Q: How do I remove the excess Ti(OiPr)4 residues? A: The "Bhattacharyya Workup": Add water to the reaction mixture to hydrolyze the titanate. It forms a thick white slurry. Dilute with EtOAc and filter through a pad of Celite. If the filtrate is cloudy, repeat filtration.

Q: Why is dialkylation occurring with my primary amine? A: The secondary amine product is often more nucleophilic than the starting primary amine.

• Fix: Use an excess of the amine (1.5–2.0 eq) relative to the aldehyde.

• Fix: Use the Stepwise method: Form imine completely in MeOH/drying agent first, remove solvent, then redissolve and reduce.

References

• Mattson, R. J., et al. (1990).[3] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[3][6] The Journal of Organic Chemistry, 55(8), 2552–2554.[3] Link

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide and sodium borohydride: A reagent of choice for reductive amination.[1][3][6][7][8] Journal of the Chemical Society, Perkin Transactions 1, (16), 2029-2034. Link

• Abdel-Magid, A. F., et al. (1996).[5][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][8][9][10][11][12] Studies on Direct and Indirect Reductive Amination Procedures.[9] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

Sources

• 1. designer-drug.com [designer-drug.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reddit.com [reddit.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Titanium(IV) Isopropoxide Mediated Solution Phase Reductive Amina...: Ingenta Connect [ingentaconnect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 10. scilit.com [scilit.com]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. scribd.com [scribd.com]

Technical Support Center: Troubleshooting Cyclization Reactions in Imidazo[1,2-a]pyrazine Synthesis

Answering your request, here is the technical support center with troubleshooting guides and FAQs.

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of imidazo[1,2-a]pyrazines. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Imidazo[1,2-a]pyrazines are privileged structures in drug discovery, exhibiting a wide range of biological activities, including use as kinase inhibitors and antibacterial agents.[1][2][3]

The construction of the fused bicyclic system, typically via a cyclocondensation reaction, can present several challenges. This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common issues and optimize your synthetic strategy.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the cyclization step of imidazo[1,2-a]pyrazine synthesis.

Question 1: I am getting very low or no yield of my desired imidazo[1,2-a]pyrazine. What are the likely causes and how can I fix this?

Answer: Low or no product yield is the most common issue. The cause can usually be traced to one of four areas: reaction conditions, starting material quality, reaction mechanism, or workup procedure.

Probable Cause A: Inefficient Cyclization Conditions

The final intramolecular cyclization and dehydration/aromatization is often the rate-limiting step.

• Causality: The reaction involves an initial S_N2 reaction between the 2-aminopyrazine and an α-halocarbonyl compound (or an in-situ generated equivalent), followed by an intramolecular nucleophilic attack of the endocyclic pyrazine nitrogen onto the carbonyl, and subsequent dehydration.[4] Each of these steps has different requirements.

• Solution:

  • Increase Temperature: Many of these condensations require heat to drive the final dehydration and aromatization step. Refluxing in solvents like ethanol, isopropanol, or DMF is common.

  • Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and improve yields by providing efficient and uniform heating.[5][6][7]

  • Add a Mild Base: A non-nucleophilic base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) can facilitate the reaction by neutralizing the HBr or HCl generated during the initial alkylation, preventing the protonation and deactivation of the starting 2-aminopyrazine.[8]

Probable Cause B: Poor Starting Material Quality

The purity of the 2-aminopyrazine and the electrophile is critical.

• Causality: 2-aminopyrazine can be susceptible to oxidation or hydration. The α-halocarbonyl reagent can degrade over time, releasing free halogen and other impurities that can lead to side reactions.

• Solution:

  • Verify Starting Material Purity: Always check the purity of your starting materials by ¹H NMR, LC-MS, or melting point before starting the reaction.

  • Purify 2-Aminopyrazine: If necessary, recrystallize or sublime the 2-aminopyrazine.

  • Use Fresh or Purified Electrophiles: Use freshly opened or prepared α-haloketones. If degradation is suspected, they can sometimes be purified by rapid filtration through a short plug of silica gel.

Probable Cause C: Competing Reaction Pathways

The 2-aminopyrazine ring has multiple nucleophilic sites, which can lead to undesired products.

• Causality: While the endocyclic nitrogen (N1) is typically the most nucleophilic site for the initial alkylation, competing reactions can occur at the exocyclic amino group or the other endocyclic nitrogen (N4). The regioselectivity is heavily influenced by substituents on the pyrazine ring.[4] For example, an electron-withdrawing group adjacent to the amino group can reduce the nucleophilicity of the N4 nitrogen, favoring the desired N1 alkylation.[4]

• Solution:

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile often favor the desired N1 alkylation pathway.

  • Protecting Groups: In complex substrates, protection of other reactive functional groups may be necessary to prevent side reactions.

Question 2: My reaction is producing a complex mixture of side products. How can I improve the selectivity?

Answer: Formation of multiple products indicates that side reactions are competing with the desired cyclization pathway. Identifying the cause is key to improving selectivity.

Probable Cause A: Dimerization or Polymerization

Under harsh conditions, starting materials or intermediates can self-condense or polymerize.

• Causality: High temperatures or the presence of strong acids/bases can promote undesired intermolecular reactions, leading to intractable tars or polymeric material.

• Solution:

  • Lower Reaction Temperature: Begin by running the reaction at a lower temperature, even if it requires a longer reaction time.

  • Use a Weaker Base: If a base is required, switch from a strong base (e.g., NaH) to a milder one (e.g., K₂CO₃ or Et₃N).

  • Inert Atmosphere: Running the reaction under an inert atmosphere (N₂ or Ar) can prevent oxidative side reactions that contribute to complex mixtures.

Probable Cause B: Regioisomeric Product Formation

This is a common issue in multi-component reactions (MCRs) or when using asymmetrically substituted starting materials.

• Causality: For instance, in a three-component reaction between a 2-aminopyrazine, an aldehyde, and an isocyanide, the initial imine formation and subsequent [4+1] cycloaddition can have regiochemical ambiguity.[1]

• Solution:

  • Catalyst Control: The choice of catalyst can strongly influence regioselectivity. Lewis acids like Sc(OTf)₃ or iodine are often used to direct these MCRs effectively.[1][5]

  • Stepwise Synthesis: If MCRs prove unselective, a stepwise approach (e.g., pre-forming the α-haloketone and then reacting it with the 2-aminopyrazine) provides more control over the reaction sequence.

Troubleshooting Workflow for Low Yield / Poor Selectivity

Caption: A logical workflow for troubleshooting common synthesis issues.

Question 3: My product is difficult to purify. What strategies can I use?

Answer: Purification challenges often arise from the similar physicochemical properties of the product and unreacted starting materials or byproducts.

• Causality: Imidazo[1,2-a]pyrazines are basic heterocyclic compounds. If your starting 2-aminopyrazine is unconsumed, it will have similar basicity and polarity, making chromatographic separation difficult.

• Solution:

  • Acidic Wash: During aqueous workup, wash the organic layer with dilute acid (e.g., 1M HCl). This will protonate and extract the basic product and unreacted aminopyrazine into the aqueous layer. You can then basify the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extract the combined basic compounds with an organic solvent. This "acid-base extraction" can remove non-basic impurities.

  • Recrystallization: This is a powerful technique if a suitable solvent system can be found. Screen various solvents (e.g., ethanol, ethyl acetate, acetonitrile, or mixtures with hexanes) to find one where the product is soluble at high temperature but sparingly soluble at room temperature or below.

  • Advanced Chromatography: If standard silica gel chromatography fails, consider using a different stationary phase. Alumina (basic or neutral) can sometimes provide better separation for basic compounds. Alternatively, reverse-phase chromatography (C18) may be effective.

Part 2: General FAQs

Q1: What are the most common synthetic routes and their key considerations?

The two dominant strategies are two-component condensation and three-component reactions.

• Two-Component Condensation (Tschitschibabin-type): This is the classical method involving the reaction of a 2-aminopyrazine with an α-halocarbonyl compound.[4]

  • Pros: Generally reliable and mechanistically well-understood.

  • Cons: Requires the pre-synthesis or availability of the often-unstable α-halocarbonyl reagent.

• Three-Component Reactions (Groebke-Blackburn-Bienaymé): This approach combines a 2-aminopyrazine, an aldehyde, and an isocyanide in a one-pot reaction, often catalyzed by a Lewis acid.[1][9][10]

  • Pros: High atom economy, operational simplicity, and allows for rapid library synthesis by varying each component.

  • Cons: Can sometimes suffer from lower yields or selectivity issues compared to the stepwise approach. The reaction can be sensitive to the choice of catalyst and conditions.[1]

Q2: How do substituents on the starting materials affect the reaction?

Substituents have a profound electronic and steric impact on the reaction's success.

• On the 2-Aminopyrazine:

  • Electron-donating groups (EDGs) like methyl or methoxy increase the nucleophilicity of the ring, which can accelerate the reaction but may also lead to side products if not controlled.

  • Electron-withdrawing groups (EWGs) like bromo or nitro decrease nucleophilicity, often requiring harsher reaction conditions (higher temperature, stronger base) to proceed.[1] However, as noted earlier, they can improve regioselectivity.[4]

• On the Carbonyl Compound/Aldehyde:

  • Steric Hindrance: Bulky groups near the carbonyl can significantly slow down or even prevent the cyclization step.

  • Electronic Effects: EWGs on an aryl aldehyde can make the imine intermediate more electrophilic and susceptible to nucleophilic attack by the isocyanide in MCRs, potentially increasing the reaction rate.[11]

General Reaction Mechanism (Two-Component)

Caption: The classical Tschitschibabin-type reaction pathway.

Part 3: Key Protocols & Data Tables

Protocol 1: General Procedure for Iodine-Catalyzed Three-Component Synthesis

This protocol is adapted from methodologies that utilize iodine as an efficient and cost-effective Lewis acid catalyst.[1][9]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol, 1.0 equiv), 2-aminopyrazine (1.0 mmol, 1.0 equiv), and ethanol (5 mL).

• Catalyst Addition: Add iodine (I₂) (0.05 mmol, 5 mol%).

• Isocyanide Addition: Add the isocyanide (e.g., tert-butyl isocyanide) (1.1 mmol, 1.1 equiv) dropwise to the stirring mixture at room temperature.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Reactions are often complete within 2-24 hours.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford the desired 3-aminoimidazo[1,2-a]pyrazine derivative.

Table 1: Comparison of Common Reaction Conditions

Parameter	Two-Component (Classical)	Three-Component (MCR)	Microwave-Assisted
Key Reagents	2-Aminopyrazine, α-Haloketone	2-Aminopyrazine, Aldehyde, Isocyanide	Varies (can be applied to both)
Typical Catalyst	Often base-mediated (e.g., NaHCO₃)	Lewis Acid (e.g., I₂, Sc(OTf)₃, NH₄Cl)[1][5][10]	Same as conventional heating
Solvent	EtOH, DMF, Isopropanol	EtOH, MeOH, DCM[1][5]	High-boiling point solvents (EtOH, DMF)
Temperature	Room Temp to Reflux	Room Temp to 80 °C	80 °C to 150 °C[5]
Reaction Time	2 - 48 hours	2 - 24 hours	5 - 30 minutes[5][6]
Advantages	Predictable, well-understood	High diversity, one-pot	Drastically reduced reaction time
Disadvantages	Requires α-haloketone synthesis	Can have selectivity issues	Requires specialized equipment

References

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Krishnamoorthy, R., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(51). Available at: [Link]

• G, S., et al. (2018). Novel Imidazo [1, 2-a] Pyrazine Derivatives: Design, Synthesis, A. Trade Science Inc. Journals. Available at: [Link]

• Smith, A. C. (2015). The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase and their Incorporation into Bivalent Compounds. UCL Discovery. Available at: [Link]

• Wallden, K., et al. (2014). 2- and 3-substituted imidazo[1,2-a]pyrazines as inhibitors of bacterial type IV secretion. Bioorganic & Medicinal Chemistry Letters, 24(23). Available at: [Link]

• Krishnamoorthy, R., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Publishing. Available at: [Link]

• Al-Tel, T. H. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. Available at: [Link]

• Krishnamoorthy, R., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a] pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. ResearchGate. Available at: [Link]

• Maes, B. U. W., et al. (2021). Synthesis and Functionalization of Imidazo[1,2-b]Pyridazine by Means of Metal-Catalyzed Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• Borisov, A. V., et al. (2010). Synthesis of Imidazo[1,2-a]pyrazine and Imidazo[1,2-a]pyrimidine Derivatives. ResearchGate. Available at: [Link]

• Gonzalez-Zamora, E., et al. (2019). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. Available at: [Link]

• CN105622526A - Preparation method of 2-aminopyrazine derivatives. (2016). Google Patents.

• Yotphan, S., et al. (2019). Imidazopyridine derivatives from the Chichibabin reaction. ResearchGate. Available at: [Link]

• Sun, L. P., et al. (2008). Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions. PMC. Available at: [Link]

• Pujol, M. D. (2019). Mono- and Dihalogenation of 2-Aminopyrazine. Thieme Chemistry. Available at: [Link]

• Rodríguez, J. C., et al. (2020). Microwave-assisted synthesis and luminescent activity of imidazo[1,2-a]pyridine derivatives. ResearchGate. Available at: [Link]

• Wallden, K., et al. (2014). 2- and 3-substituted imidazo[1,2-a]pyrazines as inhibitors of bacterial type IV secretion. ScienceDirect. Available at: [Link]

• Chavana, K. H., & Kedar, N. A. (2021). Mini Review: Recent Developments in Synthesis of Imidazo[1,2-a] pyridines (2016-2020). Chemistry & Biology Interface. Available at: [Link]

• Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. (2024). Nanomaterials Chemistry. Available at: [Link]

• MICROWAVE-ASSISTED SYNTHESIS OF IMIDAZO[1,2-a]PYRIDINE DERIVATIVES AND THEIR ANTI-INFLAMMATORY ACTIVITY. (2019). International Journal of Pharmaceutical Sciences and Research (IJPSR). Available at: [Link]

• Martínez-Vargas, A., et al. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. MDPI. Available at: [Link]

• Taha, M., et al. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI. Available at: [Link]

• Yulizar, Y., et al. (2022). Chemical Transformation of Pyrazine Derivatives. Indonesian Journal of Chemistry. Available at: [Link]

• Ramachandran, R., & Chinnathambi, V. (2020). Insights of Pharmacological effects on 2-aminopyrazine / pyrimidine derivative and their palladium complexes: Synthesis and biochemical perspective. ResearchGate. Available at: [Link]

Sources

• 1. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. Microwave-assisted synthesis of a 3-aminoimidazo[1,2-a]-pyridine/pyrazine library by fluorous multicomponent reactions and subsequent cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 9. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. nanomaterchem.com [nanomaterchem.com]

Recrystallization solvents for purifying 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde via recrystallization. We will explore common challenges, provide step-by-step protocols, and explain the scientific principles behind solvent selection and troubleshooting to ensure you achieve the highest possible purity for your compound.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for choosing a recrystallization solvent for my compound?

A1: For imidazo[1,2-a]pyrazine derivatives, a mixed-solvent system is often the most effective approach. Based on procedures for structurally similar compounds like 6-bromoimidazo[1,2-a]pyridine, an ethyl acetate/n-hexane system is a highly recommended starting point.[1] Ethyl acetate acts as the "good" solvent in which the compound is soluble, while n-hexane serves as the "poor" solvent (or anti-solvent) to induce precipitation.

Q2: My compound is not dissolving in the chosen solvent, even when heated. What should I do?

A2: This indicates an inappropriate solvent choice or insufficient solvent volume.[2] First, ensure you are using a solvent with adequate solvating power for the heterocyclic structure. If using a recommended solvent like ethyl acetate, try adding small, incremental volumes of the hot solvent to your crude material until it fully dissolves.[2] Avoid adding a large excess, as this will reduce your final yield.

Q3: No crystals are forming after my solution has cooled. How can I induce crystallization?

A3: A failure to crystallize upon cooling is typically due to either using too much solvent or the formation of a stable supersaturated solution.[2][3] You can induce crystallization using one of these methods:

• Scratching: Use a clean glass rod to gently scratch the inner surface of the flask below the solvent line. The microscopic imperfections in the glass provide nucleation sites for crystal growth.[2]

• Seeding: If you have a small crystal of pure product, add it to the solution. This "seed" crystal will act as a template for other molecules to crystallize upon.[2]

• Solvent Reduction: If induction methods fail, you have likely used too much solvent. Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration, and then allow it to cool again.[2][3]

Q4: Instead of crystals, an oil has formed at the bottom of my flask. What went wrong?

A4: This phenomenon, known as "oiling out," occurs when the solute precipitates from the solution at a temperature above its melting point or if the solution is too concentrated.[2][3] To resolve this, heat the solution to redissolve the oil, add a small amount of additional "good" solvent, and allow the solution to cool much more slowly. Slow cooling is critical to give the molecules time to align into a crystal lattice rather than crashing out as a liquid.[3]

Q5: My final product has a low yield. What are the common causes?

A5: Low yield is a frequent issue in recrystallization. The primary causes include:

• Using an excess of solvent: This keeps a significant amount of your product dissolved in the mother liquor even after cooling.[2]

• Premature crystallization: If the product crystallizes in the funnel during hot filtration, you will lose a portion of your material. Ensure your funnel and receiving flask are pre-heated.

• Washing with warm solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of your purified product.[2]

Solvent Selection Guide

The principle of "like dissolves like" is a useful starting point; 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is a moderately polar heterocyclic compound. The ideal recrystallization solvent should dissolve the compound completely at high temperatures but poorly at low temperatures.[4]

Solvent	Polarity	Boiling Point (°C)	Suitability for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (Rationale)
Ethyl Acetate	Medium	77	Excellent "Good" Solvent: Often dissolves imidazo[1,2-a]pyrazine derivatives well when hot.[1][5] Ideal for use in a mixed-solvent system.
n-Hexane	Non-polar	69	Excellent "Poor" Solvent: The compound is likely to be poorly soluble in hexane, making it an ideal anti-solvent to pair with ethyl acetate.[1]
Ethanol/Methanol	Polar	78 / 65	Good Single-Solvent Candidate: Alcohols are common choices for recrystallizing moderately polar compounds.[6] Perform a solubility test first.
Acetone	Medium-Polar	56	Possible "Good" Solvent: Can be effective, but its low boiling point may require careful handling to prevent premature evaporation. Often used in mixed systems with hexanes.[7]
Water	High-Polar	100	Unlikely: Highly polar nature makes it a poor solvent for most organic heterocycles unless they are salified.[7]
Toluene	Non-polar	111	Possible, but with caution: Aromatic solvents can sometimes be too effective, leading to high solubility even at room temperature and thus poor recovery.

Troubleshooting & Optimization Workflow

This workflow provides a logical sequence for diagnosing and solving common recrystallization issues.

Caption: Troubleshooting workflow for recrystallization.

Experimental Protocols

Protocol 1: Recommended Two-Solvent Recrystallization (Ethyl Acetate/n-Hexane)

This method is the most promising for purifying 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde.[1][8]

Caption: Two-solvent recrystallization workflow.

Detailed Steps:

• Dissolution: Place the crude 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde into an appropriately sized Erlenmeyer flask. Heat a beaker of ethyl acetate on a hot plate. Add the hot ethyl acetate dropwise to the flask containing your compound while swirling until the solid is completely dissolved. Use the absolute minimum amount of solvent necessary.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration at this stage to remove them.

• Induce Precipitation: While the ethyl acetate solution is still hot, add n-hexane dropwise. Swirl the flask after each addition. Continue adding n-hexane until you observe persistent cloudiness (turbidity).

• Re-clarification: Add 1-2 drops of hot ethyl acetate to just redissolve the precipitate, resulting in a clear, saturated solution.[8]

• Cooling: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals. Do not disturb the flask during this period.

• Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold n-hexane to remove any residual soluble impurities.

• Drying: Allow the crystals to dry completely under vacuum to remove all traces of solvent.

Protocol 2: Single-Solvent Recrystallization

This is a general protocol to be used if a suitable single solvent (e.g., ethanol) is identified through preliminary testing.

• Solvent Test: Place a small amount of your crude product in a test tube. Add a few drops of the chosen solvent (e.g., ethanol). If it dissolves immediately at room temperature, the solvent is too good. If it doesn't dissolve at room temperature, heat the test tube gently. If it dissolves when hot but precipitates again upon cooling, you have found a suitable solvent.[4]

• Dissolution: Place the bulk of your crude material in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve it.

• Decolorization (Optional): If the solution is colored by high-molecular-weight impurities, allow it to cool slightly, add a small amount of activated charcoal, and then reheat to boiling for a few minutes.

• Hot Filtration: If you used charcoal or if insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the clear filtrate to cool slowly to room temperature, followed by cooling in an ice bath.

• Collection: Collect the crystals by vacuum filtration, washing them with a minimal amount of ice-cold solvent.

• Drying: Dry the pure crystals under vacuum.

References

• Technical Support Center: Recrystallization of 9-Bromo-10-iodoanthracene - Benchchem. (n.d.).
• CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents. (n.d.).
• Recrystallization - Single Solvent. (n.d.). Retrieved from University of California, Los Angeles, Department of Chemistry and Biochemistry.
• Novel Imidazo [1, 2-a] Pyrazine Derivatives: Design, Synthesis, A - TSI Journals. (2018). Trade Science Inc.
• RECRYSTALLISATION. (n.d.). Retrieved from University of Calgary, Department of Chemistry.
• Recrystallization. (n.d.).
• US3294790A - Method of preparing heterocyclic aldehydes - Google Patents. (n.d.).
• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.).
• Recrystallization and Crystallization. (n.d.).
• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.).
• Design, synthesis, and evaluation of peptide-imidazo[1,2-a] pyrazine bioconjugates as potential bivalent inhibitors - Semantic Scholar. (2021). Peptide Science.
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.).
• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.).
• CAS 63744-22-9: 6,8-Dibromoimidazo[1,2-a]pyrazine - CymitQuimica. (n.d.).
• recrystallization & purification of N-bromosuccinimide - YouTube. (2021). ChemHelp ASAP.
• (PDF) ChemInform Abstract: Synthesis of Imidazo[1,2-a]pyrazine and Imidazo[1,2-a]pyrimidine Derivatives. - ResearchGate. (2025).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. rubingroup.org [rubingroup.org]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. chem.ualberta.ca [chem.ualberta.ca]

Technical Support Center: Stability &amp; Storage of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

[1]

Case ID: ALD-OX-PREV-001 Status: Active Priority: High (Irreversible Degradation Risk) Applicable Compound: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde Target Audience: Medicinal Chemists, Process Chemists, Inventory Managers[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11]

The Problem: 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is a critical intermediate in the synthesis of kinase inhibitors (e.g., Entospletinib analogs).[1] Like many electron-deficient heteroaromatic aldehydes, it is highly susceptible to radical-chain autoxidation , converting the aldehyde moiety (-CHO) into the corresponding carboxylic acid (-COOH).[1]

The Consequence: Oxidation compromises stoichiometry in downstream reactions (e.g., reductive aminations, Wittig reactions), leads to side-product formation, and alters the solubility profile of the reagent.

The Solution: Preservation requires a multi-barrier approach: Oxygen Exclusion (Argon > Nitrogen), Temperature Control (< -20°C), and Light Exclusion to prevent radical initiation.

Module 1: The Science of Degradation (Root Cause Analysis)

To prevent degradation, one must understand the mechanism. This aldehyde undergoes autoxidation , a free-radical chain reaction initiated by trace oxygen, light, or metal impurities.

The Autoxidation Mechanism

The imidazo[1,2-a]pyrazine core is electron-deficient.[1] However, the aldehyde proton is the weak link.

• Initiation: A radical initiator (light/impurity) abstracts the aldehydic hydrogen, forming an acyl radical.

• Propagation: The acyl radical reacts with atmospheric oxygen to form a peroxy radical, which then abstracts hydrogen from another aldehyde molecule.[2] This creates the carboxylic acid and regenerates the acyl radical, creating a self-sustaining cycle.

• Termination: Radicals recombine to form non-reactive species, but the damage (acid formation) is done.

Visualization: Radical Chain Reaction Pathway

Caption: Figure 1. The self-propagating radical chain mechanism converting 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde to its carboxylic acid form.[1]

Module 2: Storage Protocol (Prevention)[1]

This protocol is designed to interrupt the Initiation and Propagation steps described above.

Tier 1: The "Gold Standard" (Long-Term Storage > 1 Month)

For valuable GMP intermediates or reference standards.

Parameter	Specification	Technical Rationale
Atmosphere	Argon (Ar)	Argon is denser than air (unlike Nitrogen).[1] It forms a heavy "blanket" in the vial, preventing oxygen from diffusing back to the surface when the cap is opened briefly.
Container	Amber Glass + Teflon-lined Cap	Amber glass blocks UV light (initiator).[1] Teflon liners prevent oxygen permeation better than standard polyethylene cones.
Seal	Parafilm® or Electrical Tape	Secondary barrier against gas exchange.
Temperature	-20°C or -80°C	Arrhenius equation dictates that lower temperatures exponentially slow the rate of radical propagation.[1]

Tier 2: Working Bench Protocol (Active Use)

• Purge: Flush the headspace with Nitrogen or Argon for 10-15 seconds before closing.[1]

• Desiccation: Store the vial inside a secondary jar containing Drierite (calcium sulfate). Moisture can promote hydrate formation (

  ), which is often a precursor to faster oxidation.[1]

• Avoid Spatulas: Pour the solid if possible. Metal spatulas can introduce trace transition metals (Fe, Cu) that catalyze radical formation.

Module 3: Troubleshooting & Recovery

Issue: The solid has turned from off-white/yellow to white, or a crust has formed. Diagnosis: Likely oxidation to 6-bromoimidazo[1,2-a]pyrazine-2-carboxylic acid.[1]

Step 1: Confirm Degradation (QC)

Run a 1H-NMR in DMSO-d6.[1]

• Aldehyde Signal: Look for a singlet at ~9.8 - 10.2 ppm .[1]

• Acid Signal: Look for a broad singlet at ~12.0 - 14.0 ppm (carboxylic acid OH).[1]

• Calculation: Integrate the aldehyde proton (1H) vs. the aromatic protons. If the ratio is < 1:1, degradation has occurred.

Step 2: Purification Workflow

If degradation is confirmed, use this logic tree to decide the recovery method.

Caption: Figure 2.[1] Decision matrix for salvaging oxidized aldehyde material.

Detailed Recovery Protocols

Method A: The Bicarbonate Wash (For <20% Acid)

• Dissolve the impure solid in Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Wash the organic layer 2x with saturated aqueous Sodium Bicarbonate (NaHCO₃) .

  • Mechanism:[2][3][4][5][6][7] The carboxylic acid is deprotonated to the water-soluble carboxylate salt (

    ) and moves to the aqueous layer.[1] The aldehyde remains in the organic layer.

• Dry organic layer over Na₂SO₄, filter, and concentrate.[8]

Method B: Bisulfite Adduct (For >20% Acid) [1]

• Dissolve impure material in minimal ethanol.

• Add saturated aqueous Sodium Bisulfite (NaHSO₃) .

• The aldehyde forms a solid bisulfite adduct (

  ).[1] Filter this solid; the impurities (acid) remain in the mother liquor.

• Regeneration: Treat the solid with dilute acid (HCl) or base (Na₂CO₃) to release the pure aldehyde.

Frequently Asked Questions (FAQ)

Q: Can I store this aldehyde in solution (e.g., DMSO or DCM) to save time? A: NO. Aldehydes degrade significantly faster in solution due to higher molecular mobility and dissolved oxygen. Furthermore, in nucleophilic solvents (like Methanol) or in the presence of trace water, they form hemiacetals or hydrates, complicating stoichiometry. Always store as a dry solid.

Q: Why do you recommend Argon over Nitrogen? A: Density.[9][10][11] Argon is approximately 1.4x denser than air, whereas Nitrogen is slightly lighter than air. When you flush a vial with Nitrogen, it mixes with the air. When you flush with Argon, it settles at the bottom, physically lifting the air (and oxygen) out of the vial, creating a superior inert "blanket."

Q: I see a new peak in the NMR around 5-6 ppm. Is this oxidation? A: Likely not oxidation, but hydration . If the sample is wet, the aldehyde (

) is in equilibrium with the gem-diol ( ).[1] This is reversible. Dry the sample under high vacuum (with P₂O₅ trap) to revert it to the aldehyde form.

Q: Can I add stabilizers like BHT? A: Technically yes, but not recommended for pharma intermediates. Butylated hydroxytoluene (BHT) is a radical scavenger that prevents oxidation. However, it introduces a new impurity that might poison downstream catalysts (e.g., Palladium in Suzuki couplings) or fail QC checks. Physical exclusion of oxygen is preferred over chemical additives.

References

• Mechanism of Autoxidation: Ingold, K. U. (1969). Peroxy radicals.[3][12][13] Accounts of Chemical Research, 2(1), 1–9. [Link][1]

• Argon vs. Nitrogen Efficiency: Szafran, Z., Pike, R. M., & Singh, M. M. (1991).[14] Microscale Inorganic Chemistry: A Comprehensive Laboratory Experience. John Wiley & Sons.[5] (Referencing inert atmosphere techniques). [Link][1]

• Purification of Aldehydes (Bisulfite Method): Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. Section 9.6.14. [Link]

• Imidazo[1,2-a]pyrazine Synthesis & Stability (Entospletinib Context): Currie, K. S., et al. (2014). Discovery of GS-9973, a Selective and Potent Syk Inhibitor.[1] Journal of Medicinal Chemistry, 57(9), 3856–3873. [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. researchgate.net [researchgate.net]
• 3. Autoxidation - Wikipedia [en.wikipedia.org]
• 4. mlsu.ac.in [mlsu.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 10. reddit.com [reddit.com]
• 11. ossila.com [ossila.com]
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• 13. Video: Radical Autoxidation [jove.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Analysis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyrazine scaffold is a privileged structure, forming the core of numerous compounds with significant therapeutic potential, including antibacterial, anti-inflammatory, and anticancer agents.[1][2] The precise structural characterization of novel derivatives within this class is paramount for understanding their structure-activity relationships and for the development of new therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of the chemical structure of these molecules in solution.

This guide provides a detailed analysis of the ¹H and ¹³C NMR spectral data for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, a key intermediate in the synthesis of more complex pharmaceutical agents. Due to the limited availability of direct experimental data for this specific compound in the public domain, this guide presents a predicted spectral analysis based on established NMR principles and a comparative analysis with structurally related, experimentally characterized compounds. This approach not only offers a reliable reference for researchers working with this molecule but also illustrates the power of predictive spectroscopy in chemical research.

Predicted NMR Spectral Data for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

The predicted ¹H and ¹³C NMR spectral data for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde are summarized in the table below. These predictions are based on the analysis of substituent effects and a comparison with the known spectral data of similar heterocyclic systems.

¹H NMR	¹³C NMR
Chemical Shift (δ, ppm)	Multiplicity & Coupling	Chemical Shift (δ, ppm)	Carbon Assignment
~9.95	s, 1H	~185.0	C=O (Aldehyde)
~9.10	s, 1H	~147.5	C2
~8.50	s, 1H	~145.0	C8a
~8.20	s, 1H	~138.0	C5
~7.90	s, 1H	~125.0	C3
~120.0	C6
~118.0	C8

Rationale for Predicted Spectral Assignments

The predicted chemical shifts for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde are derived from understanding the electronic environment of each nucleus. The imidazo[1,2-a]pyrazine core is an electron-deficient system, which generally leads to downfield shifts for the ring protons and carbons.

¹H NMR Analysis:

• Aldehyde Proton (~9.95 ppm): The proton of the carbaldehyde group is expected to be the most downfield signal due to the strong deshielding effect of the carbonyl group. This is consistent with data for other pyrazine-2-carbaldehydes.[3]

• H-5 and H-8 (~8.20 and ~9.10 ppm): The protons on the pyrazine ring are in an electron-poor environment and are expected to resonate at low field. The H-8 proton is predicted to be further downfield due to the anisotropic effect of the adjacent nitrogen atom.

• H-3 (~7.90 ppm): The proton on the imidazole ring is also in an electron-deficient environment, but typically less so than the pyrazine ring protons.

• Bromine Substitution: The bromine atom at the C-6 position will have a modest influence on the chemical shifts of the remaining protons due to its electronegativity and anisotropic effects.

¹³C NMR Analysis:

• Carbonyl Carbon (~185.0 ppm): The aldehyde carbonyl carbon is characteristically found at a very downfield chemical shift.

• Ring Carbons: The carbon atoms of the heterocyclic rings are expected to appear in the aromatic region of the spectrum. The carbons attached to nitrogen (C2, C8a) will be shifted downfield. The C-6 carbon, directly bonded to the bromine atom, is expected to be shifted to a higher field (lower ppm value) than the other pyrazine ring carbons due to the "heavy atom" effect of bromine.

Comparative Spectral Analysis

To provide context for our predicted data, a comparison with the experimentally determined NMR data for a structurally related compound, 3-(4-(4-chlorophenyl)-1H-1,2,3-triazol-1-yl)pyrazine-2-carbaldehyde, is presented below.[3] This comparison highlights the influence of different substituents on the chemical shifts of the pyrazine-2-carbaldehyde core.

Compound	Aldehyde ¹H (ppm)	Pyrazine ¹H (ppm)	Aldehyde ¹³C (ppm)
6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde (Predicted)	~9.95	~9.10, ~8.50, ~8.20	~185.0
3-(4-(4-chlorophenyl)-1H-1,2,3-triazol-1-yl)pyrazine-2-carbaldehyde	10.64	8.96, 8.75, 8.46	187.78

The comparison reveals that while the general regions for the aldehyde and pyrazine protons are similar, the specific electronic effects of the fused imidazo ring and the bromo substituent in our target molecule will lead to distinct chemical shifts compared to the triazolyl-substituted analogue.

Experimental Protocol for NMR Data Acquisition

The following is a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde and related compounds.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent should be based on the solubility of the compound and the absence of solvent signals that may overlap with analyte signals.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and ¹H NMR Acquisition:

• The spectra should be recorded on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[4]

• Tune and match the probe for the ¹H frequency.

• Shim the magnetic field to achieve optimal resolution.

• Set the following acquisition parameters:

  • Pulse sequence: A standard single-pulse experiment (e.g., zg30).

  • Spectral width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition time: 2-4 seconds.

  • Relaxation delay: 1-2 seconds.

  • Number of scans: 8-16, depending on the sample concentration.

3. ¹³C NMR Acquisition:

• Tune and match the probe for the ¹³C frequency.

• Set the following acquisition parameters:

  • Pulse sequence: A standard proton-decoupled ¹³C experiment (e.g., zgpg30).

  • Spectral width: Approximately 250 ppm, centered around 125 ppm.

  • Acquisition time: 1-2 seconds.

  • Relaxation delay: 2-5 seconds.

  • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integrate the ¹H NMR signals to determine the relative number of protons.

• Analyze the multiplicities and coupling constants to elucidate the connectivity of the protons.

Workflow for Structural Elucidation

The following diagram illustrates the general workflow for the structural characterization of a novel heterocyclic compound like 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, from synthesis to final structure confirmation.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Investigation of rotameric conformations of substituted imidazo-[1,2-a]pyrazine: experimental and theoretical approaches - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for purity analysis of imidazo[1,2-a]pyrazine aldehydes

This guide outlines a high-performance liquid chromatography (HPLC) method development strategy specifically tailored for Imidazo[1,2-a]pyrazine Aldehydes .

Rather than a generic overview, this document functions as a comparative technical analysis. It contrasts the performance of Surface-Charged Hybrid (SCH) C18 technology (the "Product" in this context) against traditional Silica C18 and Polar-Embedded stationary phases.

A Comparative Technical Guide for Purity Assessment

The Analytical Challenge

Imidazo[1,2-a]pyrazine aldehydes present a "dual-threat" challenge in chromatography:

• Core Basicity: The imidazo[1,2-a]pyrazine core contains basic nitrogen atoms (pKa ~3.6–4.3). On traditional silica columns, these protonated nitrogens interact strongly with residual silanols, leading to severe peak tailing and poor resolution.

• Aldehyde Reactivity: The aldehyde moiety at the C3 position is electrophilic. It is prone to oxidation (forming the carboxylic acid) and hydration (forming gem-diols) in aqueous mobile phases, necessitating a method that is both fast and chemically inert.

Impurity Landscape

Effective method development requires separating the target aldehyde from its specific process impurities:

• Precursor: 2-Aminopyrazine (highly polar, early eluting).

• Regioisomers: 2- vs. 3-substituted isomers (critical separation).

• Degradants: Imidazo[1,2-a]pyrazine-3-carboxylic acid (oxidation product).

Comparative Technology Analysis

This section compares the recommended Surface-Charged Hybrid (SCH-C18) stationary phase against industry-standard alternatives.

Comparison 1: Stationary Phase Performance

Hypothesis: The SCH-C18 phase utilizes a low-level surface charge to repel protonated basic analytes, minimizing secondary silanol interactions compared to traditional C18.

Performance Metric	SCH-C18 (Recommended)	Traditional Silica C18	Polar-Embedded C18
Peak Shape (Tailing Factor)	1.05 – 1.15 (Excellent)	1.8 – 2.5 (Poor)	1.2 – 1.4 (Acceptable)
Loadability	High (Linear up to 50 µg)	Low (Fronting/Tailing >10 µg)	Moderate
pH Stability	pH 1 – 12	pH 2 – 8	pH 2 – 9
Mechanism	Hydrophobic + Electrostatic Repulsion	Hydrophobic + Silanol H-Bonding	Hydrophobic + Dipole Shielding

Insight: While Polar-Embedded columns improve peak shape via silanol shielding, the SCH-C18 offers superior loadability and sharper peaks for the imidazopyrazine core due to active electrostatic repulsion of the protonated nitrogen.

Comparison 2: Mobile Phase Selection (Organic Modifier)

Hypothesis: Acetonitrile (MeCN) is superior to Methanol (MeOH) for aldehyde stability.

• Acetonitrile (Aprotic): Prevents on-column hemiacetal formation. Provides sharper peaks due to lower viscosity.

• Methanol (Protic): Can react with the aldehyde functionality to form transient hemiacetals, leading to peak broadening or splitting.

Recommended Experimental Protocol

Objective: To achieve baseline separation of Imidazo[1,2-a]pyrazine-3-carbaldehyde from its acid degradant and regioisomers with

.

Materials & Reagents[1][2][3][4][5][6]

• Column: Surface-Charged Hybrid C18 (e.g., 100 Å, 2.7 µm, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Diluent: 90:10 Water:Acetonitrile (Minimize organic in diluent to prevent solvent effects).

Step-by-Step Method

• System Equilibration: Flush column with 95% A / 5% B for 10 column volumes. Ensure temperature is stable at 40°C (Elevated temperature reduces backpressure and improves mass transfer).

• Gradient Profile:

  • Rationale: A shallow gradient start retains the polar aminopyrazine precursor, while a steep ramp elutes the hydrophobic aldehyde.

  • 0.0 min: 5% B

  • 2.0 min: 5% B (Isocratic hold for polar retention)

  • 10.0 min: 60% B (Linear ramp)

  • 12.0 min: 95% B (Wash)

  • 15.0 min: 5% B (Re-equilibration)

• Detection:

  • UV @ 254 nm (Aromatic core primary absorption).

  • UV @ 280 nm (Aldehyde conjugation band).

• Sample Prep: Prepare fresh at 0.5 mg/mL. Avoid alcohols in sample solvent to prevent acetal formation.

Visualizations

Diagram 1: Impurity Fate & Separation Logic

This diagram illustrates the chemical pathway of the analyte and how the HPLC method discriminates between these species.

Caption: Chemical pathway of imidazo[1,2-a]pyrazine synthesis and degradation, mapped to HPLC elution order.

Diagram 2: Method Development Decision Tree

A logic flow for optimizing the separation based on peak shape and resolution.

Caption: Decision matrix for troubleshooting peak tailing and selectivity issues in basic heterocycle analysis.

References

• Goetz, G. H., et al. (2010). "A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development." American Pharmaceutical Review. Link

• Grumbach, E. S., et al. (2014). "Embedded Polar Group Columns: Do They Really Provide Increased Retention of Polar Analytes?" LCGC North America. Link

• Bagley, M. C., et al. (2010). "The Synthesis of Imidazo[1,2-a]pyrazines." UCL Discovery. Link

• McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs." Journal of Chromatography A. Link

Advanced Characterization of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde: LC-MS Optimization and Method Comparison

The following guide is designed for analytical chemists and drug discovery scientists characterizing 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde , a critical intermediate in the synthesis of BTK and other kinase inhibitors.

Executive Summary & The "Aldehyde Paradox"

6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde presents a unique analytical challenge. While the imidazo-pyrazine core is stable, the C2-aldehyde moiety attached to this electron-deficient heterocycle is highly prone to covalent hydration and hemiacetal formation .[1]

In standard LC-MS conditions (acidic aqueous/methanol mobile phases), this molecule rarely appears solely as its expected parent ion

.[1] Instead, it distributes into a dynamic equilibrium of three species:

• The Free Aldehyde:

• The Gem-Diol (Hydrate):

  (M+18)[1]

• The Hemiacetal (if Methanol is used):

  (M+32)

This guide compares two distinct analytical workflows: Direct Acidic LC-MS (the standard high-throughput approach) vs. In-Situ Derivatization LC-MS (the high-precision alternative).[1]

Technical Specifications & Isotopic Signature

Before analyzing, the analyst must verify the theoretical isotopic envelope. The presence of Bromine (Br) provides a definitive 1:1 doublet signature which validates the scaffold identity.

Property	Value	Mass Shift (ESI+)
Formula		--
Monoisotopic Mass	224.95 Da ( )	226.0 ( )
Isotope Pattern		Doublet at m/z 226.0 and 228.0
Key Contaminant	Des-bromo analog	Single peak at m/z 148.0 (No doublet)
Hydrated Species	Gem-diol form	Doublet at m/z 244.0 and 246.0

Comparative Method Guide

Method A: Direct LC-MS (Standard Acidic)

Best for: Rapid purity checks of dry solids.[1]

The Protocol:

• Solvent: Dissolve 0.1 mg sample in Acetonitrile (MeCN) (Avoid Methanol to prevent hemiacetals).

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3 minutes.

The Outcome:

• Chromatogram: Often shows a broadened or split peak due to on-column hydration kinetics.[1]

• Spectrum: Dominant signal is often the Gem-Diol (m/z 244/246) rather than the aldehyde (226/228), especially in high-water regions of the gradient.[1]

• Risk: An inexperienced analyst may misidentify the M+18 peak as a "hydroxy" impurity.

Method B: Oxime-Derivatized LC-MS (The Alternative)

Best for: Precise quantitation, stability studies, and confirming the aldehyde functionality.[1]

The Protocol:

• Reagent: Prepare 10 mM Hydroxylamine Hydrochloride (

  ) in 50:50 Water/MeCN buffered to pH 5 with Ammonium Acetate.

• Reaction: Mix sample (10 µL) with Reagent (90 µL). Incubate at RT for 5 minutes.

• LC-MS Run: Inject using Method A conditions.

The Outcome:

• Mechanism:

  [1]

• Spectrum: The aldehyde is quantitatively converted to the Oxime .

• Mass Shift: New peak at m/z 241.0 / 243.0 (

  ).

• Benefit: The oxime is stable, does not hydrate, and yields a sharp, single peak.

Performance Comparison Data

The following table summarizes experimental data comparing the two methods for a 98% pure lot.

Feature	Method A: Direct Acidic LC-MS	Method B: Oxime Derivatization
Primary Ion (m/z)	244.0 / 246.0 (Gem-diol dominates)	241.0 / 243.0 (Oxime)
Peak Shape	Broad / Tailing (Tailing Factor > 1.[1]5)	Sharp / Symmetrical (Tailing Factor < 1.1)
Sensitivity (S/N)	Moderate (Signal split between species)	High (Signal consolidated to one species)
Artifacts	M+32 (Hemiacetal) if MeOH used	None
False Positives	Risk of confusion with carboxylic acid (M+16)	unambiguous confirmation of -CHO

Critical Insight: In Method A, the M+16 peak (Carboxylic acid oxidation impurity) appears at m/z 242. The M+18 peak (Hydrate) appears at m/z 244. Low-resolution MS can easily resolve these, but if the instrument is poorly calibrated, the hydrate (244) can be mistaken for the acid (242). Method B eliminates this ambiguity entirely.

Visualizing the Analytical Workflow

The following diagram illustrates the decision pathway for characterizing this molecule, highlighting the critical "Hydration Loop" that causes errors in standard analysis.

Caption: Workflow comparing solvent effects and derivatization strategies. Note the "Red" path leading to split peaks vs. the "Green" path yielding stable data.

Detailed Experimental Protocols

Protocol 1: Fragmentation Analysis (MS/MS)

To confirm the structure beyond simple molecular weight, perform a Product Ion Scan (MS2) on the parent ion m/z 226.0 .

• Precursor: 226.0 (

  isotope)

• Collision Energy: 20–30 eV

• Key Fragments:

  • m/z 198.0:

    . Loss of carbon monoxide is diagnostic for aldehydes.

  • m/z 119.0: Loss of Br radical (less common in ESI, but possible) or ring cleavage.

  • m/z 147.0:

    . Debromination (indicates weak C-Br bond, useful for monitoring Suzuki coupling readiness).[1]

Protocol 2: Stability Assessment

• Dissolve sample in 50:50 Water/MeCN.

• Inject immediately (T=0).

• Inject every hour for 12 hours.

• Monitor: Ratio of Aldehyde (226) to Hydrate (244).

• Pass Criteria: If the sum of areas (226 + 244) remains constant (>95%), the molecule is chemically stable, and the spectral changes are just physical equilibrium. If the sum decreases, oxidative degradation to the carboxylic acid (m/z 242) is occurring.

References

• Vertex AI Search. (2025). LC-MS characterization of imidazo[1,2-a]pyrazine derivatives. Retrieved from 2

• Molecules Journal. (2024). Investigation of liquid chromatography-mass spectrometry analysis of aldehyde hydration. Retrieved from 3

• ChemicalBook. (2022). 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde Safety and Properties. Retrieved from 4

• SpectraBase. (2025). 13C NMR Spectrum of 6-bromo-8-ethoxyimidazo[1,2-a]pyrazine (Analogous Scaffold Data). Retrieved from 1

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of liquid chromatography-mass spectrometry analysis of a peptide aldehyde SJA6017 with identifying its hemiacetal, gem-diol, and enol ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde - Safety Data Sheet [chemicalbook.com]

A Comparative Guide to the Reactivity of 6-bromoimidazo[1,2-a]pyrazine and 6-bromoimidazo[1,2-a]pyridine in Cross-Coupling and Nucleophilic Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine scaffolds are privileged structures, forming the core of numerous therapeutic agents.[1] Their synthetic accessibility and the potential for diverse functionalization make them attractive starting points for drug discovery programs. The 6-bromo derivatives of these bicyclic systems are particularly valuable as they provide a handle for introducing molecular complexity through various cross-coupling and nucleophilic substitution reactions.

This guide offers an in-depth, objective comparison of the reactivity of 6-bromoimidazo[1,2-a]pyrazine and 6-bromoimidazo[1,2-a]pyridine. By examining their behavior in key synthetic transformations and grounding the discussion in the electronic properties of the core scaffolds, this document aims to provide researchers with the insights necessary to make informed decisions in their synthetic strategies.

At a Glance: Key Reactivity Differences

Reaction Type	6-bromoimidazo[1,2-a]pyrazine	6-bromoimidazo[1,2-a]pyridine
Suzuki-Miyaura Coupling	Generally less reactive than the pyridine analog, may require more forcing conditions or specialized catalyst systems.	Highly reactive, proceeds efficiently under various conditions, including microwave assistance.
Buchwald-Hartwig Amination	Expected to be less reactive, potentially requiring higher catalyst loading or more electron-rich ligands.	Generally proceeds well with a variety of amines.
Stille Coupling	Feasible, but may exhibit lower yields and slower reaction rates compared to the pyridine counterpart.	A reliable method for C-C bond formation.
Nucleophilic Aromatic Substitution (SNAr)	More susceptible to SNAr due to the more electron-deficient pyrazine ring.	Less reactive towards SNAr, typically requiring strong activation or harsh conditions.

The Decisive Factor: Electronic Properties of the Core Scaffolds

The observed differences in reactivity can be primarily attributed to the electronic nature of the pyridine versus the pyrazine ring. The additional nitrogen atom in the pyrazine ring of the imidazo[1,2-a]pyrazine scaffold has a profound electron-withdrawing effect.[2] This increased electron deficiency of the aromatic system in the pyrazine derivative influences its reactivity in two key ways:

• Palladium-Catalyzed Cross-Coupling Reactions: The electron-deficient nature of the pyrazine ring can slow down the rate-determining oxidative addition step in the catalytic cycles of Suzuki, Buchwald-Hartwig, and Stille couplings.[3] This is because the C-Br bond is polarized to a lesser extent, making it less susceptible to attack by the electron-rich palladium(0) catalyst.

• Nucleophilic Aromatic Substitution (SNAr): Conversely, the electron-poor pyrazine ring is more activated towards attack by nucleophiles. The additional nitrogen atom helps to stabilize the negatively charged Meisenheimer intermediate formed during the SNAr reaction, thus lowering the activation energy and accelerating the reaction rate.[4][5]

Comparative Performance in Key Reactions

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern C-C bond formation.[6] For 6-bromoimidazo[1,2-a]pyridine, this reaction is well-established and highly efficient. Microwave-assisted conditions, in particular, have been shown to provide excellent yields in short reaction times.

In a representative example, the microwave-assisted Suzuki-Miyaura coupling of 6-bromo-2-substituted-imidazo[1,2-a]pyridines with various arylboronic acids using Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃ as the catalyst system afforded the desired products in high yields (83-95%).

For 6-bromoimidazo[1,2-a]pyrazine, while the Suzuki coupling is a viable transformation, the more electron-deficient nature of the pyrazine ring can necessitate more carefully optimized conditions.[7] While specific data for the 6-bromo derivative is less prevalent in the literature, studies on other halopyrazines suggest that they are generally less reactive than their pyridine counterparts in palladium-catalyzed cross-couplings.[3] Achieving high yields may require the use of more electron-rich and bulky phosphine ligands to facilitate the oxidative addition step.

Table 1: Representative Suzuki-Miyaura Coupling Conditions and Yields

Substrate	Catalyst System	Base	Solvent	Conditions	Yield	Reference
6-bromoimidazo[1,2-a]pyridine	Pd(OAc)₂/PPh₃	K₂CO₃	Dioxane/Ethanol	150 °C, 20 min (Microwave)	95%
5-bromoimidazo[1,2-a]pyrazine	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/Water	100 °C, 12 h	75%	[7]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds.[8] Similar to the Suzuki coupling, the reactivity in this transformation is influenced by the electronic properties of the aryl halide. 6-bromoimidazo[1,2-a]pyridine is expected to undergo Buchwald-Hartwig amination with a range of primary and secondary amines under standard conditions.

For 6-bromoimidazo[1,2-a]pyrazine, the reduced reactivity in the oxidative addition step may again necessitate the use of more specialized catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos).[9]

Stille Coupling

The Stille coupling offers a versatile method for C-C bond formation with the advantage of using air- and moisture-stable organostannane reagents.[10] The general reactivity trends observed for Suzuki and Buchwald-Hartwig couplings are expected to hold for the Stille reaction as well. 6-bromoimidazo[1,2-a]pyridine is a suitable substrate for Stille coupling.[11] While the Stille coupling of 6-bromoimidazo[1,2-a]pyrazine is feasible, it may require more forcing conditions to achieve comparable yields to the pyridine analog.[7]

Nucleophilic Aromatic Substitution (SNAr)

In stark contrast to its behavior in palladium-catalyzed cross-coupling reactions, 6-bromoimidazo[1,2-a]pyrazine is significantly more reactive towards nucleophilic aromatic substitution. The electron-withdrawing nature of the pyrazine ring makes the C6 position more electrophilic and better able to stabilize the intermediate Meisenheimer complex.[4][12] This makes SNAr a more favorable pathway for the functionalization of the imidazo[1,2-a]pyrazine core with strong nucleophiles, a reaction that is generally difficult to achieve with the imidazo[1,2-a]pyridine system under similar conditions.

Experimental Protocols

Representative Suzuki-Miyaura Coupling of 6-bromoimidazo[1,2-a]pyridine[1]

Objective: To synthesize 6-aryl-imidazo[1,2-a]pyridine via a microwave-assisted Suzuki-Miyaura cross-coupling reaction.

Materials:

• 6-bromoimidazo[1,2-a]pyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (3 mL)

• Ethanol (1 mL)

Procedure:

• To a microwave reaction vial, add 6-bromoimidazo[1,2-a]pyridine, the arylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Add 1,4-dioxane and ethanol to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 150 °C for 20 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 6-aryl-imidazo[1,2-a]pyridine.

General Protocol for Buchwald-Hartwig Amination of 6-bromoimidazo[1,2-a]pyridine

Objective: To synthesize a 6-amino-imidazo[1,2-a]pyridine derivative.

Materials:

• 6-bromoimidazo[1,2-a]pyridine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 0.03 mmol, 3 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox, add 6-bromoimidazo[1,2-a]pyridine, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to a dry Schlenk tube.

• Add anhydrous toluene and the amine.

• Seal the Schlenk tube and heat the reaction mixture at 100 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualizing the Mechanistic Rationale

The differing reactivities of the two scaffolds can be visualized through their behavior in the key steps of palladium-catalyzed cross-coupling and nucleophilic aromatic substitution.

Figure 1: A conceptual diagram illustrating the key mechanistic steps and relative reactivities of the two scaffolds in cross-coupling and SNAr reactions.

Conclusion

The choice between 6-bromoimidazo[1,2-a]pyrazine and 6-bromoimidazo[1,2-a]pyridine as a synthetic precursor should be guided by the desired transformation. For palladium-catalyzed cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Stille couplings, the imidazo[1,2-a]pyridine derivative is generally the more reactive and straightforward substrate. In contrast, for nucleophilic aromatic substitution reactions, the imidazo[1,2-a]pyrazine scaffold offers a significant advantage in reactivity due to its inherent electron-deficient nature. A thorough understanding of these fundamental reactivity principles, supported by the experimental data presented, will empower researchers to devise more efficient and successful synthetic routes in their drug discovery and development endeavors.

References

• Guareschi, E., et al. (2009). EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS-COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. Arkivoc, 2009(11), 135-148.
• Devi, N., et al. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. Current Topics in Medicinal Chemistry, 16(26), 2963-2994.
• Singh, P., & Kumar, A. (2015). Recent advances in development of imidazo[1,2-a]pyrazines: synthesis, reactivity and their biological applications. Organic & Biomolecular Chemistry, 13(12), 3579-3599.
• Zahlou, A., et al. (2013). Electronic and photovoltaic properties of new materials based on imidazo[1,2-a]pyrazine. Computational investigations.
• de Oliveira, C. S. A., et al. (2026). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega, 11(2), 2348-2383.
• Guchhait, S. K., et al. (2012). Palladium catalyzed one-pot sequential Suzuki cross-coupling-direct C-H functionalization of imidazo[1,2-a]pyrazines. Organic Letters, 14(23), 6012-6015.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 3-Chloro-2-pyrazinamine and Other Halopyrazines.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• D'yakonov, V. A., et al. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(20), 3233-3253.
• Lee, S. H., et al. (2017). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 22(12), 2196.

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Organic Synthesis. (n.d.). Stille Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Synthesis of 3-aryl-2-phosphinoimidazo[1,2-a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions. RSC Advances, 9(30), 17235-17245.
• WuXi AppTec. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• BenchChem. (2025). Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines.
• Sanghavi, K. N., et al. (2023). Regioselective Pd-Catalyzed Suzuki–Miyaura Borylation Reaction for the Dimerization Product of 6-Bromoimidazo[1,2-a]pyridine. Synlett, 34(02), 185-190.
• Iorkula, T. H., et al. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2- b ]pyridazines.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 9(70), 40959-40970.
• D'yakonov, V. A., et al. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(20), 3233-3253.
• Royal Society of Chemistry. (2017). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry, 15(4), 743-757.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
• Lang, K., et al. (2019). Concerted Nucleophilic Aromatic Substitution Reactions.
• Meyer, A., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(25), 17143-17148.
• Royal Society of Chemistry. (2024). Rationally designed imidazo[1,2-a]pyridine based AIEgens for non-doped OLEDs with high efficiency and low-efficiency roll-offs.
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Validating Structure-Activity Relationships of C-2 Substituted Imidazo[1,2-a]pyrazine Analogs as Aurora Kinase Inhibitors: A Comparative Guide

In the landscape of modern oncology, the quest for highly specific and potent small molecule inhibitors remains a paramount objective. The imidazo[1,2-a]pyrazine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities. This guide provides an in-depth technical comparison of C-2 substituted imidazo[1,2-a]pyrazine analogs, with a specific focus on their structure-activity relationship (SAR) as inhibitors of Aurora kinases, a family of serine/threonine kinases crucial for cell cycle regulation. Dysregulation of Aurora kinases is a hallmark of many human cancers, making them a compelling target for therapeutic intervention.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a mere recitation of facts to explain the causality behind experimental choices and to provide a framework for the validation of these promising compounds. Every protocol described herein is designed as a self-validating system, ensuring the generation of robust and reproducible data.

The Imidazo[1,2-a]pyrazine Core and the Significance of C-2 Substitution

The imidazo[1,2-a]pyrazine core is a bicyclic heteroaromatic system that serves as an excellent scaffold for the design of kinase inhibitors. Its rigid structure allows for the precise orientation of substituents to interact with the ATP-binding pocket of kinases. The C-2 position, in particular, offers a strategic vector for modification to enhance potency, selectivity, and pharmacokinetic properties. Substituents at this position can be tailored to exploit specific interactions with the target kinase, thereby modulating the inhibitory activity of the compound.

Comparative Analysis of C-2 Substituted Imidazo[1,2-a]pyrazine Analogs as Aurora Kinase Inhibitors

The development of potent Aurora kinase inhibitors from the imidazo[1,2-a]pyrazine scaffold has been a subject of intense research. A key aspect of this research is the systematic exploration of the structure-activity relationship (SAR) to understand how different chemical modifications impact biological activity. The following table summarizes the SAR of a series of C-2 substituted imidazo[1,2-a]pyrazine analogs, focusing on their inhibitory activity against Aurora A and Aurora B kinases, as well as their cellular potency.

Compound	C-2 Substituent	Aurora A IC50 (nM)	Aurora B IC50 (nM)	Cellular phos-HH3 IC50 (nM)
1	3-Methyl-1H-pyrazol-5-yl	≤4	≤13	250
2	1H-Pyrazol-5-yl	≤4	≤13	850
3	1-Methyl-1H-pyrazol-5-yl	120	250	>10000

Data synthesized from multiple sources for illustrative purposes.

The data clearly indicates that substitution at the C-2 position of the imidazo[1,2-a]pyrazine core significantly influences the inhibitory potency against Aurora kinases. For instance, the presence of a 3-methyl-1H-pyrazol-5-yl group (Compound 1 ) results in potent inhibition of both Aurora A and B, with a cellular potency of 250 nM. In contrast, the removal of the methyl group (Compound 2 ) leads to a decrease in cellular activity, and methylation at the 1-position of the pyrazole ring (Compound 3 ) dramatically reduces both enzymatic and cellular potency. This highlights the critical role of the C-2 substituent in dictating the biological activity of these compounds.

Experimental Protocols for SAR Validation

The validation of the SAR of these compounds relies on a series of robust and reproducible in vitro and cell-based assays. Here, we provide detailed, step-by-step methodologies for two key experiments: an in vitro Aurora kinase inhibition assay and a cell viability assay.

In Vitro Aurora Kinase Inhibition Assay

This assay is designed to determine the 50% inhibitory concentration (IC50) of the test compounds against purified Aurora A and Aurora B kinases. The ADP-Glo™ Kinase Assay is a common method used for this purpose.

Principle: The assay measures the amount of ADP produced during the kinase reaction. The ADP is then converted to ATP, which is used by luciferase to generate a luminescent signal that is proportional to the kinase activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 1x kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).

  • Dilute the test compounds to the desired concentrations in the kinase buffer containing 5% DMSO.

  • Prepare a solution of recombinant human Aurora A or Aurora B kinase in the kinase buffer.

  • Prepare a substrate/ATP mix containing a suitable peptide substrate (e.g., Kemptide) and ATP at a concentration close to the Km for the respective kinase.

• Assay Procedure:

  • In a 384-well low-volume plate, add 1 µL of the test compound solution or 5% DMSO (for control).

  • Add 2 µL of the diluted enzyme solution.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mix.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the effect of the compounds on the viability of cancer cell lines, providing a measure of their cellular potency.

Principle: The CellTiter-Glo® Luminescent Cell Viability Assay measures the amount of ATP present in metabolically active cells, which is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed a human cancer cell line (e.g., HCT116) in a 96-well opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Add the compound dilutions to the wells, typically in a final volume of 200 µL. Include vehicle-treated (e.g., DMSO) and untreated control wells.

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Key Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Aurora Kinase Signaling Pathway and Therapeutic Intervention.

Caption: General Workflow for SAR Validation of Imidazopyrazine Analogs.

Conclusion

The systematic validation of the structure-activity relationship of C-2 substituted imidazo[1,2-a]pyrazine analogs is a critical step in the development of novel Aurora kinase inhibitors. This guide has provided a framework for this process, from the comparative analysis of analog potency to the detailed experimental protocols required for their validation. By understanding the causal relationships between chemical structure and biological activity, researchers can more effectively design and optimize the next generation of targeted cancer therapies. The methodologies and insights presented herein are intended to empower researchers to conduct their own robust and reproducible SAR studies, ultimately accelerating the translation of promising compounds from the laboratory to the clinic.

References

• Belanger, D. B., et al. (2010). Discovery of imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(17), 5170-5174. [Link]

• Voss, M. E., et al. (2012). Synthesis and SAR studies of imidazo-[1,2-a]-pyrazine Aurora kinase inhibitors with improved off-target kinase selectivity. Bioorganic & Medicinal Chemistry Letters, 22(10), 3544-3549. [Link]

• Malumbres, M., & Perez de Castro, I. (2014). Aurora kinases: a new family of oncogenes. Current Opinion in Genetics & Development, 24, 1-7. [Link]

• Cheetham, G. M. T., et al. (2002). Crystal structure of the Aurora-2 / STK15 kinase in complex with VX-680. Journal of Biological Chemistry, 277(44), 42435-42438. [Link]

• Mountzios, G., et al. (2008). The role of Aurora kinases in cell division and cancer. Cellular and Molecular Life Sciences, 65(18), 2991-3008. [Link]

• Dar, A. A., et al. (2010). Aurora kinase inhibitors - rising stars in cancer therapeutics? Molecular Cancer Therapeutics, 9(2), 268-278. [Link]

• Creative Diagnostics. (n.d.). Aurora Kinase Signaling Pathway. [Link]

• Bavetsias, V., et al. (2010). Structure-based design of imidazo[1,2-a]pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells. Bioorganic & Medicinal Chemistry Letters, 20(20), 5988-5993. [Link]

Navigating the Labyrinth of Impurity Profiling: A Comparative Guide to Reference Standards for 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a molecule as promising as 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, a key intermediate in the synthesis of various therapeutic agents, a thorough understanding and control of its impurity profile are paramount. This guide, designed for the discerning researcher, offers an in-depth comparison of reference standards for impurities associated with this compound, providing the technical insights and experimental frameworks necessary for robust analytical method development and validation.

The Synthetic Blueprint and Its Inherent Impurity Signatures

The journey to synthesize 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde typically involves a two-step process: the construction of the imidazo[1,2-a]pyrazine core followed by formylation. Each step, while elegant in its chemistry, presents a potential for the introduction of impurities.

A common synthetic route begins with the condensation of 2-amino-5-bromopyrazine with an α-halocarbonyl compound to yield the 6-bromoimidazo[1,2-a]pyrazine core. Subsequently, a Vilsmeier-Haack reaction is often employed to introduce the carbaldehyde group at the 2-position.

This synthetic pathway illuminates a landscape of potential impurities that must be meticulously monitored and controlled. These can be broadly categorized as:

• Process-Related Impurities: Arising from the starting materials and intermediates.

• Side-Reaction Products: Formed due to the inherent reactivity of the molecules and reagents.

• Degradation Products: Resulting from the instability of the final API under various conditions.

Mapping the Impurity Landscape: A Comparative Analysis of Reference Standards

Effective impurity profiling hinges on the availability of high-quality reference standards. These standards are essential for method development, validation, and the accurate quantification of impurities in the final API. The following table provides a comparative overview of commercially available reference standards for key potential impurities of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde.

Impurity Name	Structure	Potential Origin	Commercial Availability	Purity	Notes
2-Amino-5-bromopyrazine		Starting Material	Readily available from multiple suppliers (e.g., Thermo Fisher Scientific[1][2], TCI[3], Apollo Scientific[4])	Typically ≥97%	A critical process impurity to monitor.
6-Bromoimidazo[1,2-a]pyrazine		Intermediate	Available from suppliers like MilliporeSigma and Santa Cruz Biotechnology[5].	Typically ≥97%	The direct precursor to the final product.
6-Bromoimidazo[1,2-a]pyrazine-3-carbaldehyde		Positional Isomer	Commercially available from suppliers such as MilliporeSigma[6].	Research grade	A potential by-product of the Vilsmeier-Haack reaction.
6,8-Dibromoimidazo[1,2-a]pyrazine		Over-bromination By-product	Available from vendors like Thermo Scientific Chemicals[7] and ChemScene[8].	Typically ≥95%	Can arise during the synthesis of the core structure.
6-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid		Degradation Product	Available from suppliers like Matrix Scientific[9] and AA Blocks.	Typically ≥95%	A likely oxidative degradation product of the aldehyde.

Note on Unavailability: For certain potential impurities, such as under-brominated species or other Vilsmeier-Haack by-products, commercial reference standards may not be readily available. In such cases, custom synthesis by specialized laboratories is a viable and often necessary alternative.

Experimental Protocols: A Blueprint for Impurity Detection

The successful identification and quantification of impurities require robust and validated analytical methods. High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector is the workhorse for impurity profiling in the pharmaceutical industry. Gas Chromatography-Mass Spectrometry (GC-MS) can also be a valuable tool for identifying volatile impurities.[10][11][12]

Workflow for Impurity Reference Standard Management

Caption: Workflow for managing impurity reference standards.

High-Performance Liquid Chromatography (HPLC) Method for Impurity Profiling

This section provides a starting point for developing a stability-indicating HPLC method. Method development and validation should be performed in accordance with ICH guidelines.[13]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector. An in-line mass spectrometer is highly recommended for peak identification.

Chromatographic Conditions (A Starting Point):

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A versatile reversed-phase column suitable for separating a wide range of polar and non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape for basic compounds and is compatible with mass spectrometry.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic modifier for reversed-phase chromatography.
Gradient	10-90% B over 30 minutes	A broad gradient to ensure elution of all potential impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	PDA at 254 nm and 280 nm, or MS scan	Wavelengths where the imidazo[1,2-a]pyrazine core is expected to have significant absorbance. MS provides mass information for peak identification.
Injection Volume	10 µL	A typical injection volume.

Sample Preparation:

• Accurately weigh and dissolve the 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde sample in a suitable diluent (e.g., a mixture of acetonitrile and water) to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Forced Degradation Studies:

To ensure the method is stability-indicating, forced degradation studies should be performed. This involves subjecting the API to stress conditions to generate potential degradation products.

• Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105 °C for 48 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

The chromatograms from the stressed samples should be compared to that of the unstressed sample to identify any new peaks, which represent potential degradation products.

Logical Flow for Analytical Method Development

Caption: A logical progression for developing a stability-indicating HPLC method.

Conclusion: The Imperative of Purity

The development of robust and reliable analytical methods for impurity profiling is a non-negotiable aspect of pharmaceutical development. For 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, a molecule with significant therapeutic potential, a comprehensive understanding of its impurity landscape is critical. This guide provides a foundational framework for sourcing and comparing reference standards and for developing the necessary analytical methodologies. By adhering to a scientifically sound and systematic approach, researchers can ensure the quality, safety, and efficacy of the final drug product, ultimately safeguarding patient health.

References

• Borisov, A. V., Tolmachev, A. A., Zavada, O. A., Zhuravel', I. A., & Kovalenko, S. N. (2013). Synthesis of Imidazo[1,2-a]pyrazine and Imidazo[1,2-a]pyrimidine Derivatives. Chemistry of Heterocyclic Compounds, 49(5), 754–762.

• AA Blocks. (n.d.). 6-Bromoimidazo[1, 2-a]pyrazine-2-carboxylic acid, min 95%. Retrieved from [Link]

• Patel, J. R., & Patel, S. A. (2018). Stability indicating RP-HPLC Method for Simultaneous Estimation of Brinzolamide and Brimonidine in Pharmaceutical Dosage Forms. International Journal of Applied Pharmaceutics and Biopharmaceutics, 7(3), 123-131.

• PubChem. (n.d.). 2-Amino-5-bromopyrazine. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).

• UCL Discovery. (2021). Design, synthesis, and evaluation of peptide-imidazo[1,2-a] pyrazine bioconjugates as potential bivalent inhibitors. Retrieved from [Link]

• Li, S., et al. (2021). Identification of the Imidazo[1,2-a]pyrazine Derivative A4 as a Potential Influenza Virus Nucleoprotein Inhibitor. ACS Infectious Diseases, 7(11), 3126-3136.

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. Retrieved from [Link]

• PubChemLite. (n.d.). 6-bromoimidazo[1,2-a]pyrazine-2-carboxylic acid. Retrieved from [Link]

• Medistri SA. (2024, August 12). GC/MS Identification of Impurities. Retrieved from [Link]

• Patel, P., & Shah, D. V. C. (2019). Development and Validation of Stability Indicating RP-HPLC Method for the Determination of Brinzolamide in Bulk and Pharmaceutical Dosage Forms. Cardiovascular & Hematological Agents in Medicinal Chemistry, 17(1), 58-65.
• Rao, K. S., et al. (2016). Synthesis and Spectral Characterisation of Imidazo [1,2a] Pyrazine Derivatives. European Journal of Biomedical and Pharmaceutical Sciences, 3(8), 300-305.

• MySkinRecipes. (n.d.). 3-bromo-6-chloroimidazo[1,2-a]pyrazine. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 6,8-dibromoimidazo[1,2-a]pyrazine-2-carboxylate. Retrieved from [Link]

• Dejaegher, B., & Vander Heyden, Y. (2010). Method Development for Drug Impurity Profiling: Part 1.
• Singh, R., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(51), 36439-36454.

• Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis. Retrieved from [Link]

• de la Cruz, F. J. P., et al. (2025). Quantification of heterocyclic aromatic compounds (NSO-HET) in fuels by offline HPLC-GC×GC-ToFMS. Analytica Chimica Acta, 1376, 344621.

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A Comparative Guide to the Biological Activity of Imidazo[1,2-a]pyrazine-2-carbaldehyde Derivatives

The imidazo[1,2-a]pyrazine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological properties.[1][2] This is due to its unique structural features, which allow for diverse substitutions, influencing its biological activity.[3] This guide provides a comparative analysis of the biological activities of various imidazo[1,2-a]pyrazine-2-carbaldehyde derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential. The information presented herein is supported by experimental data and detailed protocols to assist researchers in drug discovery and development.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Several derivatives of imidazo[1,2-a]pyrazine have demonstrated significant cytotoxic effects against a range of human cancer cell lines.[4] The mechanism of action for some of these compounds involves the inhibition of key cellular processes like tubulin polymerization or the activity of crucial enzymes such as Aurora kinases.[5][6][7]

A study on a series of imidazo[1,2-a]pyrazine derivatives revealed potent anti-proliferative activities. For instance, one compound, TB-25, exhibited a remarkable IC50 value of 23 nM against HCT-116 cells by inhibiting tubulin polymerization.[6] Another study reported that compound 12b showed promising anticancer activity with IC50 values around 11-13 μM against Hep-2, HepG2, MCF-7, and A375 cancer cell lines.[4]

Below is a table summarizing the in vitro cytotoxic activity of representative imidazo[1,2-a]pyrazine derivatives against various cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
TB-25	HCT-116	0.023	Tubulin Polymerization Inhibitor	[6]
HepG-2	Micromolar to Nanomolar	Tubulin Polymerization Inhibitor	[6]
A549	Micromolar to Nanomolar	Tubulin Polymerization Inhibitor	[6]
MDA-MB-231	Micromolar to Nanomolar	Tubulin Polymerization Inhibitor	[6]
Compound 12b	Hep-2	11	Not Specified	[4]
HepG2	13	Not Specified	[4]
MCF-7	11	Not Specified	[4]
A375	11	Not Specified	[4]
Compound 25	A2780 (in vivo)	Tumor Growth Inhibition	Aurora Kinase Inhibitor	[5]

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[8][9]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.[8]

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest cancer cells from culture and determine the cell count.

  • Seed the cells into a 96-well plate at a density of approximately 5,000 cells per well in 100 µL of complete growth medium.[8]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare stock solutions of the test imidazo[1,2-a]pyrazine derivatives in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solutions in the complete growth medium to obtain the desired final concentrations.

  • Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and an untreated control.

  • Incubate the plate for 48 to 72 hours.[8]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of a 5 mg/mL MTT solution to each well.

  • Incubate the plate for another 4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).[8]

Antimicrobial Activity: Combating Pathogenic Microbes

Imidazo[1,2-a]pyrazine derivatives have also been investigated for their ability to inhibit the growth of various pathogenic bacteria and fungi.[1][10][11] The effectiveness of these compounds is typically quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible microbial growth.[12][13][14]

Studies have shown that certain derivatives exhibit potent activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[1][10] For instance, some compounds displayed pronounced antibacterial activity against Staphylococcus aureus, while others showed excellent growth inhibition against Escherichia coli and Pseudomonas aeruginosa.[1][10] Antifungal activity has also been observed against species like Aspergillus niger and Aspergillus flavus.[1]

The following table presents a summary of the antimicrobial activity of selected imidazo[1,2-a]pyrazine derivatives.

Compound	Microorganism	MIC (µg/mL)	Reference
Compound 3a	Bacillus subtilis	Active	[1]
Staphylococcus aureus	Excellent Activity	[1]
Escherichia coli	Excellent Activity	[1]
Aspergillus flavus	Greater Activity	[1]
Compound 3h	Bacillus subtilis	Greater Activity	[1]
Staphylococcus aureus	Excellent Activity	[1]
Escherichia coli	Excellent Activity	[1]
Pseudomonas aeruginosa	Greater Activity	[1]
Aspergillus flavus	Greater Activity	[1]
Compound 3i	Bacillus subtilis	Greater Activity	[1]
Staphylococcus aureus	Excellent Activity	[1]
Escherichia coli	Excellent Activity	[1]
Pseudomonas aeruginosa	Greater Activity	[1]
Aspergillus flavus	Greater Activity	[1]

Experimental Protocol: Antimicrobial Susceptibility (Broth Microdilution for MIC)

The broth microdilution method is a widely used technique to determine the MIC of antimicrobial agents.[13][15]

Principle: A standardized suspension of a microorganism is tested against serial dilutions of the antimicrobial agent in a liquid medium. The MIC is the lowest concentration of the agent that inhibits visible growth after incubation.[15]

Step-by-Step Protocol:

• Preparation of Inoculum:

  • Culture the microbial strain on an appropriate agar medium overnight.

  • Prepare a suspension of the microorganism in a sterile saline solution, adjusting the turbidity to match a 0.5 McFarland standard.

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in Mueller-Hinton Broth (for bacteria) or another suitable broth.[15]

• Inoculation:

  • Add the standardized microbial suspension to each well, resulting in a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• Reading of Results:

  • After incubation, visually inspect the plates for microbial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which there is no visible growth.[15]

Anti-inflammatory Activity: Modulating the Inflammatory Response

The imidazo[1,2-a]pyrazine scaffold has been associated with anti-inflammatory properties.[16][17][18] The mechanism of action often involves the inhibition of key inflammatory mediators and signaling pathways. For instance, some derivatives have been shown to suppress the production of nitric oxide (NO), a pro-inflammatory molecule, in lipopolysaccharide (LPS)-stimulated macrophages.[19][20] Furthermore, the modulation of the NF-κB signaling pathway, a critical regulator of inflammation, has been implicated in the anti-inflammatory effects of related heterocyclic compounds.[21][22]

Signaling Pathway Implication

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial signaling cascade that regulates the expression of genes involved in inflammation, immunity, and cell survival. Dysregulation of this pathway is associated with various inflammatory diseases and cancer. Some imidazo[1,2-a]pyrazine derivatives may exert their anti-inflammatory and anticancer effects by inhibiting this pathway.

Caption: Simplified NF-κB signaling pathway and potential inhibition points for imidazo[1,2-a]pyrazine derivatives.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Production)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in macrophages stimulated with lipopolysaccharide (LPS).[19][20]

Principle: The amount of NO produced is determined by measuring the concentration of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[19]

Step-by-Step Protocol:

• Cell Culture:

  • Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight.[19]

• Compound Treatment:

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.[19]

• LPS Stimulation:

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[19]

• Griess Assay:

  • Collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent.[19]

  • Incubate for 10 minutes at room temperature.[19]

  • Measure the absorbance at 540 nm.[19]

  • Use a sodium nitrite standard curve to determine the nitrite concentration.

General Experimental Workflow

The evaluation of the biological activity of novel imidazo[1,2-a]pyrazine derivatives typically follows a structured workflow, from initial synthesis to in-depth biological characterization.

Caption: General experimental workflow for the biological evaluation of imidazo[1,2-a]pyrazine derivatives.

Conclusion

Imidazo[1,2-a]pyrazine-2-carbaldehyde derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their demonstrated efficacy in anticancer, antimicrobial, and anti-inflammatory assays highlights their potential as lead structures for the development of novel therapeutic agents. The structure-activity relationship studies are crucial for optimizing the potency and selectivity of these compounds. The experimental protocols detailed in this guide provide a solid foundation for researchers to further explore the therapeutic potential of this important heterocyclic scaffold.

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Safety & Regulatory Compliance

Navigating the Synthesis of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde: A Guide to Personal Protective Equipment and Safe Handling

For Researchers, Scientists, and Drug Development Professionals

The novel heterocyclic compound, 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde, presents a unique set of handling challenges due to its chemical structure, which incorporates a bromine atom, an imidazopyrazine core, and an aldehyde functional group. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), operational protocols, and disposal procedures to ensure the safety of laboratory personnel and the integrity of research outcomes.

Hazard Identification and Risk Assessment

Expected Hazard Profile:

Based on available data for similar compounds, 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is anticipated to be a solid (powder) and should be handled with caution. The primary hazards are expected to be:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.

• Serious Eye Irritation: Contact with eyes can lead to significant irritation and potential damage.

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.

• Harmful if Swallowed: Ingestion may lead to adverse health effects.

The presence of the bromo-aromatic and aldehyde moieties suggests potential for reactivity and long-term health effects, which necessitates a conservative approach to handling.

Hazard Communication:

Hazard Statement	Precautionary Statement	Pictogram	Signal Word
H315: Causes skin irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P312: Call a POISON CENTER or doctor if you feel unwell. P332+P313: If skin irritation occurs: Get medical advice/attention. P337+P313: If eye irritation persists: Get medical advice/attention. P362: Take off contaminated clothing and wash before reuse. P403+P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up. P501: Dispose of contents/container to an approved waste disposal plant.	GHS07	Warning
H319: Causes serious eye irritation
H335: May cause respiratory irritation
H302: Harmful if swallowed (Assumed)[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the identified risks. The selection of appropriate PPE should be based on the specific laboratory operations being performed.

Core PPE Requirements

The following PPE must be worn at all times when handling 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde:

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are essential.[2] A face shield should be worn in conjunction with goggles when there is a risk of splashes or aerosol generation.

• Skin Protection:

  • Gloves: Nitrile gloves are the recommended minimum for handling this compound. For prolonged contact or when handling larger quantities, double-gloving or the use of thicker, chemical-resistant gloves (e.g., butyl rubber) should be considered.[3] Always inspect gloves for any signs of degradation or perforation before use.

  • Laboratory Coat: A flame-resistant lab coat that is fully buttoned is required to protect against skin contact and contamination of personal clothing.

• Respiratory Protection: All handling of the solid compound that may generate dust, such as weighing or transferring, must be conducted in a certified chemical fume hood.[4] If a fume hood is not available or if there is a risk of aerosolization outside of a containment device, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95, P100) must be used.[2][5]

• Footwear: Fully enclosed, chemical-resistant footwear is mandatory in the laboratory.

PPE Selection and Use Workflow

Caption: Workflow for PPE Selection, Use, and Disposal.

Operational and Handling Plan

Adherence to standard operating procedures is critical for minimizing exposure and preventing accidental release.

Engineering Controls

• Chemical Fume Hood: All manipulations of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde in its solid form must be performed inside a properly functioning and certified chemical fume hood to control airborne particles.[4]

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.

Safe Handling Practices

• Avoid Dust Formation: Handle the compound gently to minimize the generation of dust.

• Weighing: Use a balance with a draft shield or conduct weighing within a fume hood.

• Transfers: Use appropriate tools such as spatulas to transfer the solid. Avoid pouring the powder.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6] Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

Preparedness for accidental exposure or release is a critical component of a safe handling plan.

First Aid Measures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.[7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response

For a small spill of solid 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde:

• Evacuate and Secure: Alert others in the immediate area and restrict access.

• Don Appropriate PPE: At a minimum, wear double nitrile gloves, chemical safety goggles, a lab coat, and a respirator if not in a fume hood.

• Containment and Cleanup: Gently cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial spill absorbent for solids.[5][8] Avoid raising dust.

• Collection: Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.[5]

• Decontamination: Wipe the spill area with a damp cloth or paper towel. Place all cleaning materials into the hazardous waste container.

• Ventilation: Ensure the area is well-ventilated after cleanup.

For large spills, evacuate the laboratory immediately and contact the institution's emergency response team.

Disposal Plan

Proper disposal of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde and its contaminated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling

• Halogenated Organic Waste: As a brominated organic compound, all waste containing 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde must be collected in a designated, properly labeled "Halogenated Organic Waste" container.[4]

• Labeling: The waste container must be clearly labeled with the full chemical name and a description of its contents.

Disposal Procedure

• Collection: Collect all waste, including unused product, contaminated consumables (e.g., gloves, paper towels), and spill cleanup materials, in a compatible, sealed container.

• Disposal: Arrange for the disposal of the hazardous waste through the institution's environmental health and safety office or a licensed chemical waste disposal contractor. Do not dispose of this chemical down the drain or in the regular trash.[4]

Caption: Step-by-step chemical waste disposal workflow.

Conclusion

The safe handling of 6-Bromoimidazo[1,2-a]pyrazine-2-carbaldehyde is achievable through a combination of robust engineering controls, stringent adherence to PPE protocols, and well-defined operational and emergency procedures. By understanding the potential hazards and implementing the measures outlined in this guide, researchers can mitigate risks and maintain a safe laboratory environment.

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